(R)-Fmoc-2-Aminooct-7-ynoic acid

Core Science & Biosynthesis

(R)-Fmoc-2-aminooct-7-ynoic acid chemical structure and properties

An In-Depth Technical Guide to (R)-Fmoc-2-aminooct-7-ynoic Acid: Structure, Properties, and Applications in Modern Peptide Science

Introduction

(R)-Fmoc-2-aminooct-7-ynoic acid is a synthetic, non-canonical amino acid (ncAA) that serves as a powerful and versatile building block in modern chemical biology, peptide science, and drug development. Its molecular architecture is strategically designed with two key functionalities: an N-terminal fluorenylmethoxycarbonyl (Fmoc) protecting group, which is central to modern solid-phase peptide synthesis (SPPS), and a terminal alkyne group on its side chain. This dual-functionality allows for its seamless incorporation into peptide sequences, followed by highly specific, post-synthetic modification via bioorthogonal "click" chemistry. This guide provides a comprehensive technical overview of its structure, properties, and critical applications for researchers and scientists in the field.

Molecular Profile and Physicochemical Properties

The structure of (R)-Fmoc-2-aminooct-7-ynoic acid consists of an eight-carbon chain with a carboxylic acid at one end and a terminal alkyne at the other. The alpha-carbon (C2) is substituted with an amine group protected by the bulky Fmoc group and is in the (R)-configuration.

The terminal alkyne is a bioorthogonal handle, meaning it is chemically inert within biological systems but can be selectively reacted with a partner functional group, typically an azide. The Fmoc group is a base-labile protecting group essential for controlling the step-wise assembly of amino acids during peptide synthesis.[1]

Table 1: Physicochemical Properties of (R)-Fmoc-2-aminooct-7-ynoic Acid

Property	Value	Source(s)
Molecular Formula	C₂₃H₂₃NO₄	[2]
Molecular Weight	377.44 g/mol	[2]
Appearance	White to off-white solid/powder	[3][4]
Stereochemistry	(R) at the α-carbon	Topic
Storage Conditions	2-8°C, keep dry and well-ventilated	[3][5]
Key Functional Groups	Fmoc-protected amine, Carboxylic acid, Terminal alkyne
Solubility	Good solubility in common peptide synthesis solvents like DMF and NMP	[]

Note: Data is based on the chemically identical (S)-enantiomer where specific data for the (R)-enantiomer is not available.

The Strategic Importance of the Fmoc Protecting Group

The choice of the N-α-Fmoc protecting group is a cornerstone of modern peptide synthesis, offering significant advantages over older methods like tert-butyloxycarbonyl (Boc) chemistry.[7] Its function is to temporarily block the alpha-amino group, preventing self-polymerization and ensuring that peptide bonds form only at the desired position.[1][7]

Core Advantages of Fmoc Chemistry:

• Mild Deprotection Conditions : The most significant advantage is the Fmoc group's lability to weak bases, typically a 20% solution of piperidine in dimethylformamide (DMF).[1] This contrasts sharply with the harsh, repetitive use of strong acids (like trifluoroacetic acid, TFA) required in Boc chemistry, thereby preserving the integrity of acid-sensitive residues, modifications (e.g., phosphorylation, glycosylation), and resin linkages.[7][8]

• Orthogonality : The Fmoc strategy provides an orthogonal protection scheme. The base-labile Fmoc group can be removed without affecting the acid-labile protecting groups commonly used for reactive amino acid side chains (e.g., Boc, tBu, Trt).[1][9] These side-chain groups are then removed in a single final step with strong acid upon cleavage from the resin.

• Real-Time Reaction Monitoring : The cleavage of the Fmoc group releases a dibenzofulvene-piperidine adduct, which has a strong UV absorbance around 300 nm.[1][8] This property allows for the quantitative, real-time monitoring of the deprotection step, ensuring each cycle of the synthesis proceeds to completion.[1]

Core Applications in Synthesis and Drug Development

The unique structure of (R)-Fmoc-2-aminooct-7-ynoic acid makes it a bifunctional tool for creating complex and novel peptide-based molecules.

Solid-Phase Peptide Synthesis (SPPS)

As an Fmoc-protected amino acid, its primary role is as a building block in SPPS. It allows for the precise insertion of a terminal alkyne handle at a specific position within a growing peptide chain.[3] The synthesis cycle is an iterative process of deprotection and coupling.

Standard Fmoc-SPPS Coupling Protocol:

• Resin Preparation : Start with a suitable solid support (e.g., Rink Amide or Wang resin) to which the first amino acid is anchored. Swell the resin in a suitable solvent like DMF.

• Fmoc Deprotection : Treat the resin-bound peptide with 20% piperidine in DMF for approximately 5-10 minutes to remove the N-terminal Fmoc group, exposing a free amine.

• Washing : Thoroughly wash the resin with DMF to remove all traces of piperidine and the cleaved Fmoc adduct.

• Amino Acid Activation : In a separate vessel, activate the carboxylic acid of (R)-Fmoc-2-aminooct-7-ynoic acid (typically 3-5 equivalents) using a coupling agent such as HCTU or HATU in the presence of a base like collidine or DIPEA.[10]

• Coupling : Add the activated amino acid solution to the resin. Allow the coupling reaction to proceed for 15-60 minutes to form a new peptide bond.

• Washing : Wash the resin again with DMF to remove excess reagents and byproducts.

• Iteration : Repeat steps 2-6 with the next amino acid in the sequence until the desired peptide is fully assembled.

Workflow Diagram: The Fmoc-SPPS Cycle

Caption: The iterative cycle of Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Bioorthogonal "Click" Chemistry

The terminal alkyne side chain is the key to this molecule's versatility. It is a bioorthogonal handle, ready to participate in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction—a flagship example of "click chemistry".[11] This reaction is highly efficient, specific, and can be performed in aqueous conditions, even on fully synthesized peptides either in solution or while still attached to the resin.[11]

Key Applications of the Alkyne Handle:

• Peptide Labeling : Conjugation of peptides to reporter molecules such as fluorescent dyes (e.g., Cy3-Azide) for imaging and tracking studies.

• Drug Conjugation : Linking cytotoxic drugs or other therapeutic agents to targeting peptides to create peptide-drug conjugates (PDCs).

• Peptide Cyclization : Synthesizing "stapled peptides" by incorporating an azido-amino acid elsewhere in the sequence and performing an intramolecular click reaction. This can lock the peptide into a specific conformation, often increasing its stability and bioactivity.[11]

• Biomaterial Functionalization : Immobilizing peptides onto surfaces or incorporating them into hydrogels and other biomaterials.[1]

Diagram: CuAAC "Click" Reaction

Caption: Schematic of the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

Synthesis and Quality Control

The synthesis of specialized amino acids like (R)-Fmoc-2-aminooct-7-ynoic acid is a multi-step process typically starting from readily available chiral precursors.[12][13] For researchers and developers, the purity of this building block is paramount for the success of peptide synthesis.

Even trace amounts of certain impurities can have a dramatic impact on the yield and purity of the final peptide.[14]

• Acetic Acid : A common impurity from synthesis solvents that can act as a highly reactive capping agent, terminating the peptide chain prematurely.[14]

• Free Amino Acid : The presence of the unprotected amino acid can lead to "double insertion" events during the coupling step, resulting in difficult-to-remove peptide impurities.

Therefore, sourcing this reagent from reputable suppliers with high-purity specifications (e.g., HPLC Purity ≥99%, low acetate content) is critical for reproducible and successful outcomes.[14]

Safety, Handling, and Storage

Proper handling and storage are essential to maintain the integrity of the reagent and ensure laboratory safety. While not classified as acutely hazardous, standard precautions for handling chemical reagents should be followed.

Table 2: Handling and Storage Recommendations

Aspect	Recommendation	Rationale
Personal Protection	Wear gloves, safety glasses, and a lab coat. Avoid dust formation and inhalation.	Prevents skin/eye contact and respiratory irritation.[5]
Ventilation	Use in a well-ventilated area or under a chemical fume hood.	Minimizes exposure to dust or aerosols.[5]
Storage	Store in a tightly sealed container at 2-8°C in a dry place.	Protects from moisture and degradation. Stable under recommended conditions.[5]
Incompatibilities	Avoid strong oxidizing agents and strong acids.	Prevents unwanted chemical reactions.[5]
Decomposition	Hazardous decomposition products include oxides of carbon and nitrogen.	Standard for organic nitrogen-containing compounds.[5]

Conclusion

(R)-Fmoc-2-aminooct-7-ynoic acid is more than just a protected amino acid; it is a sophisticated chemical tool that bridges the worlds of automated peptide synthesis and bioorthogonal chemistry. Its Fmoc group facilitates clean and efficient incorporation into peptide backbones using well-established SPPS protocols, while its terminal alkyne side chain provides a versatile handle for a vast array of post-synthetic modifications. This dual capability empowers researchers to design and create highly complex and functional peptides for applications ranging from targeted therapeutics and advanced biomaterials to fundamental biological research.

References

• Safety Data Sheet for similar Fmoc-amino acids. (URL: Provided in search results)
• Chem-Impex, (R-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid Product Page. (URL: Provided in search results)
• Advanced ChemBlocks, Fmoc-(R)-2-(methylamino)oct-7-enoic acid Product Page. (URL: Provided in search results)
• Sigma-Aldrich, (S)-Fmoc-2-Aminooct-7-ynoic acid Product Page. (URL: Provided in search results)
• Sigma-Aldrich, (2S)-2-(Fmoc-amino)-7-octynoic acid Product Page. (URL: Provided in search results)
• AAPPTec, Amino Acid Derivatives for Peptide Synthesis. (URL: Provided in search results)
• ChemPep, Overview of Fmoc Amino Acids. (URL: Provided in search results)

• Isidro-Llobet, A., et al. (2015). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. (URL: [Link])

• Iris Biotech GmbH, Click Chemistry Product Inform
• Chem-Impex, (R,S)-Fmoc-2-amino-tetradecanoic acid Product Page. (URL: Provided in search results)
• Nowick Laboratory, Standard practices for Fmoc-based solid-phase peptide synthesis (Version 1.7.2). (URL: Provided in search results)
• Merck (Novabiochem), Enhanced specification Fmoc-amino acids. (URL: Provided in search results)
• Spring, D., et al. (2012). Efficient Synthesis of Fmoc-Protected Azido Amino Acids. Organic Letters. (URL: Provided in search results)
• BLD Pharm, (R)-2-Amino-2-methyloct-7-ynoic acid Product Page. (URL: Provided in search results)
• AAPPTec, Click Chemistry Building Blocks for Peptide Synthesis. (URL: Provided in search results)

Sources

• 1. chempep.com [chempep.com]
• 2. (2S)-2-(Fmoc-amino)-7-octynoic acid CAS#: 1097192-06-7 [m.chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. peptide.com [peptide.com]
• 7. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. peptide.com [peptide.com]
• 12. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 13. Optimized syntheses of Fmoc azido amino acids for the preparation of azidopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. merckmillipore.com [merckmillipore.com]

Engineering the Proteome: A Technical Guide to Non-Canonical Amino Acids in Bioorthogonal Systems

Topic: Non-canonical amino acids for bioorthogonal chemistry Content Type: In-depth technical guide

The Convergence of Genetic Code Expansion and Bioorthogonality

For decades, protein engineering was confined to the chemical diversity of the 20 canonical amino acids.[1] The integration of Genetic Code Expansion (GCE) with Bioorthogonal Chemistry has shattered this ceiling, allowing researchers to install "chemical warheads"—azides, alkynes, tetrazines—into proteins with atomic precision.

Unlike residue-specific labeling (e.g., NHS-esters targeting random lysines), GCE allows for site-specific incorporation . By reassigning a stop codon (typically Amber/UAG) to encode a non-canonical amino acid (ncAA), we create a protein that is chemically inert to the biological milieu but highly reactive to specific exogenous probes.

This guide details the technical architecture, kinetic considerations, and experimental protocols required to deploy this technology effectively.

The Biological Machinery: Orthogonal Translation Systems (OTS)

The core of GCE is the Orthogonal Translation System (OTS) . This consists of an aminoacyl-tRNA synthetase (aaRS) and a tRNA pair that functions independently of the host cell’s endogenous translational machinery.[1][2][3]

The Orthogonality Principle

For an OTS to function, it must satisfy two conditions:

• Selectivity: The orthogonal aaRS must aminoacylate only the orthogonal tRNA with the ncAA, ignoring host tRNAs and canonical amino acids.

• Inertness: The host aaRSs must not recognize the orthogonal tRNA.

System Selection: Bacteria vs. Eukaryotes

Two primary archaeal-derived systems dominate the field. Your choice depends entirely on your host organism.

Table 1: Comparative Analysis of Primary OTS Platforms

Feature	MjTyrRS / tRNA	MmPylRS / tRNA
Origin	Methanocaldococcus jannaschii (Archaea)	Methanosarcina mazei (Archaea)
Primary Host	Bacteria (E. coli)	Eukaryotes (Mammalian/Yeast) & Bacteria
Substrate Scope	Aromatic ncAAs (e.g., p-Azido-Phe, p-Acetyl-Phe)	Bulky, Lysine derivatives (e.g., TCO-Lys, Azido-Lys)
Orthogonality	Not orthogonal in eukaryotes (cross-reacts with endogenous tRNAs)	Fully orthogonal in both bacteria and eukaryotes
Catalytic Efficiency	Generally higher ( )	Lower; often requires evolved variants (e.g., MbPylRS)

Mechanism of Amber Suppression

The following diagram illustrates the molecular logic of how a UAG stop codon is repurposed to install a bioorthogonal handle.

Figure 1: The flow of genetic information in Amber Suppression. The orthogonal aaRS charges the orthogonal tRNA with the ncAA, which then decodes the UAG stop codon at the ribosome.

The Chemical Toolbox: Warheads and Kinetics

Once the ncAA is incorporated, the "bioorthogonal" reaction occurs. The choice of chemistry is dictated by the required reaction speed and the stability of the reagents.

Reaction Kinetics Comparison

In live-cell imaging or low-concentration environments, Second-Order Rate Constants (

) are the critical metric.[4] A slow reaction ( ) requires high concentrations of dye, leading to background noise.

Table 2: Bioorthogonal Reaction Kinetics

Reaction Type	Reagents	( )	Biocompatibility	Key Application
CuAAC	Azide + Alkyne (+ Cu(I))		Low (Cu toxicity)	In vitro labeling, fixed cells
SPAAC	Azide + Cyclooctyne (e.g., DBCO)		High	Live cells, metabolic labeling
SPIEDAC	Tetrazine + TCO		High	Rapid live-cell imaging, low-abundance targets
Oxime	Ketone + Alkoxyamine		Medium (Acidic pH)	Stable conjugation (ADCs)

Senior Scientist Insight: While Tetrazine-TCO is the fastest, TCO reagents can isomerize to the unreactive cis-isomer in the presence of biological thiols. For long-term storage or circulation (e.g., drug conjugates), Azide-DBCO (SPAAC) is often preferred despite slower kinetics due to superior stability.

Experimental Protocol: Site-Specific Labeling in E. coli

Objective: Expression of GFP with p-azidophenylalanine (pAzF) at position 151 using the MjTyrRS/tRNA system.

Reagents & Strains

• Host Strain: E. coliC321.ΔA (Addgene #48998). Crucial: This strain lacks Release Factor 1 (RF1), eliminating competition at the UAG stop codon.[2]

• Plasmids:

  • pEVOL-pAzF: Encodes the orthogonal MjTyrRS/tRNA pair (Chloramphenicol resistant).

  • pET-GFP-151TAG: Encodes the target protein with an amber codon (Ampicillin/Carbenicillin resistant).

• ncAA: p-azidophenylalanine (dissolved in 0.2M NaOH, then neutralized).

Workflow Diagram

Figure 2: Step-by-step experimental workflow for ncAA incorporation and labeling.

Detailed Methodology

• Transformation: Co-transform C321.ΔA cells with pEVOL-pAzF and pET-GFP-151TAG. Plate on LB-Agar with Chloramphenicol (34 µg/mL) and Carbenicillin (50 µg/mL).

• Culture: Inoculate a single colony into 5 mL LB (with antibiotics). Grow overnight at 37°C.

• Induction: Dilute 1:100 into fresh media (e.g., 50 mL). Grow to OD

  0.5–0.6.

  • Critical Step: Add pAzF to a final concentration of 1 mM .[5]

  • Induce protein expression (e.g., 1 mM IPTG for pET, 0.02% Arabinose for pEVOL).

• Expression: Incubate at 30°C for 12–16 hours. (Lower temperatures often improve solubility of the orthogonal synthetase).

• Purification (The "Trap"):

  • Lyse cells in standard buffer.

  • WARNING: Do NOT use reducing agents like DTT or

    -mercaptoethanol during purification of azide-containing proteins. They can reduce the azide ( ) to an amine ( ), destroying bioorthogonality. Use TCEP if absolutely necessary, but preferably keep conditions non-reducing.

• Labeling: Incubate purified protein (10–50 µM) with DBCO-Fluorophore (5–10 equivalents) for 1 hour at room temperature or 4°C overnight.

• Validation: Analyze via SDS-PAGE. You should see a molecular weight shift or fluorescence (if using a fluorophore) corresponding to the labeled species. Mass spectrometry (ESI-MS) is the gold standard for confirming ncAA incorporation.

Troubleshooting & Optimization

As a Senior Application Scientist, I frequently encounter these specific failure modes. Here is how to resolve them:

Low Yield / Truncation

• Symptom: You observe a truncated protein (stopped at the TAG codon) rather than full-length product.

• Root Cause: The ribosome is terminating translation via RF1 before the orthogonal tRNA can suppress the codon.

• Solution: Switch to C321.ΔA strains. If you must use BL21, overexpress the orthogonal tRNA (use high-copy plasmids like pUltra) and increase ncAA concentration to 2–5 mM.

Background Labeling

• Symptom: Fluorescence is observed in the "No ncAA" control.

• Root Cause: The orthogonal aaRS is promiscuous and is charging the tRNA with a canonical amino acid (usually Phenylalanine or Tyrosine).

• Solution: This indicates a poor OTS. Verify the specific mutations in your aaRS. For MjTyrRS, ensure you are using evolved variants specific for pAzF (e.g., the Chin lab variants).

ncAA Solubility

• Symptom: The ncAA precipitates in the media.

• Solution: Many ncAAs (like Boc-Lysine or pAzF) are hydrophobic. Dissolve them in a small volume of NaOH or DMSO before adding to the media. If using NaOH, check that the media pH doesn't spike; buffering with HEPES or MOPS is recommended.

References

• Chin, J. W. (2017). Expanding and reprogramming the genetic code.[2][6][7][8][9][10] Nature, 550(7674), 53–60. [Link]

• Lajoie, M. J., et al. (2013).[11] Genomically recoded organisms expand biological functions.[11] Science, 342(6156), 357–360.[11] [Link]

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie International Edition, 48(38), 6974–6998. [Link]

• Lang, K., & Chin, J. W. (2014). Cellular incorporation of unnatural amino acids and bioorthogonal labeling of proteins.[1][12][5][6][13] Chemical Reviews, 114(9), 4764–4806. [Link]

• Chatterjee, A., et al. (2013).[14] A genetically encoded scheme for accommodating multiple non-canonical amino acids in Escherichia coli.[6][13] Nature, 501(7466), 138–142. [Link]

Sources

• 1. Recent Advances in the Expanding Genetic Code - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. kjom.org [kjom.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Translation System Engineering in Escherichia coli Enhances Non-Canonical Amino Acid Incorporation into Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Genetic Code Expansion | GCE4All [gce4all.oregonstate.edu]
• 8. Methanomethylophilus alvus Mx1201 Provides Basis for Mutual Orthogonal Pyrrolysyl tRNA/Aminoacyl-tRNA Synthetase Pairs in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. biorxiv.org [biorxiv.org]
• 11. addgene.org [addgene.org]
• 12. Expanding the Scope of Orthogonal Translation with Pyrrolysyl-tRNA Synthetases Dedicated to Aromatic Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Frontiers | Directed Evolution of Methanomethylophilus alvus Pyrrolysyl-tRNA Synthetase Generates a Hyperactive and Highly Selective Variant [frontiersin.org]

A Senior Application Scientist's Guide to Fmoc-Protected D-Amino Acids with Terminal Alkyne Side Chains

Introduction: Engineering Peptides for Stability and Functionality

In the landscape of modern drug development and chemical biology, peptides represent a class of therapeutics prized for their high specificity and low toxicity. However, their clinical potential is often hindered by a critical vulnerability: rapid degradation by endogenous proteases.[1] Nature's proteases are stereospecific, primarily recognizing and cleaving peptide bonds formed by L-amino acids.[1][2] This guide delves into a powerful synthetic strategy that confronts this challenge head-on: the incorporation of Fmoc-protected D-amino acids featuring terminal alkyne side chains.

The strategic substitution of natural L-amino acids with their D-enantiomers serves as a robust shield against proteolysis, significantly enhancing the peptide's in-vivo half-life and bioavailability.[1][2][3][4][5] This D-amino acid "armoring" is a cornerstone of designing more durable peptide therapeutics.[1] Simultaneously, the introduction of a terminal alkyne group on the amino acid side chain installs a versatile chemical handle. This alkyne is a key participant in bioorthogonal "click chemistry" reactions, most notably the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[6][7][8][9][10] This reaction allows for the precise, site-specific conjugation of peptides to other molecules—such as imaging agents, PEG chains, or cytotoxic drugs—under mild, biocompatible conditions.[11][12]

This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the synthesis, characterization, and application of these uniquely engineered building blocks. We will explore the causality behind experimental choices, provide field-proven protocols, and offer insights to empower the creation of next-generation peptide-based tools and therapeutics.

Section 1: Synthesis of Fmoc-D-Alkyne Amino Acids

The creation of an Fmoc-D-amino acid with a terminal alkyne, such as Fmoc-D-propargylglycine, is a foundational step. While commercially available, understanding its synthesis provides critical insights into its quality and potential impurities.[13][14][15] A common synthetic approach relies on the stereoselective alkylation of a chiral glycine equivalent, followed by N-terminal Fmoc protection.

The choice of starting material and reagents is critical. For instance, using a well-defined chiral auxiliary ensures the desired D-configuration in the final product. The base used for deprotonation prior to alkylation with propargyl bromide must be strong enough to generate the enolate but not so harsh as to cause racemization.

Diagram: General Synthetic Workflow

The following diagram illustrates the high-level workflow for producing and utilizing these specialized amino acids.

Caption: Workflow from monomer synthesis to final peptide conjugate.

Section 2: Incorporation into Peptides via Fmoc-SPPS

The true utility of these amino acids is realized during Solid-Phase Peptide Synthesis (SPPS). The Fmoc (9-fluorenylmethyloxycarbonyl) protecting group is central to the most common modern SPPS strategy due to its base-lability, which provides an orthogonal protection scheme to the acid-labile side-chain protecting groups.[16][17][18]

The Fmoc-SPPS Cycle: A Self-Validating System

SPPS is a cyclical process where amino acids are added sequentially to a growing peptide chain that is anchored to an insoluble resin support.[19][20] This simplifies purification, as reagents and byproducts are washed away after each step.[12]

Experimental Protocol: Manual SPPS Cycle for Incorporating Fmoc-D-Alkyne-AA

This protocol outlines a single coupling cycle on a 0.1 mmol scale.

• Resin Preparation:

  • Start with 0.1 mmol of Fmoc-deprotected peptide-resin in a reaction vessel.

  • Swell the resin in N,N-dimethylformamide (DMF) for at least 30 minutes. This step is crucial for ensuring that reactive sites within the resin beads are accessible.

• Fmoc Deprotection:

  • Drain the DMF and add 5 mL of 20% (v/v) piperidine in DMF to the resin.[16][21]

  • Agitate the mixture for 5-10 minutes. The piperidine acts as a base to induce β-elimination, cleaving the Fmoc group.[16][18]

  • Trustworthiness Checkpoint: Collect the filtrate. The presence of the dibenzofulvene-piperidine adduct, a byproduct of Fmoc cleavage, has a strong UV absorbance, which can be used to quantify that the deprotection step is complete.[16][18]

  • Drain and repeat the piperidine treatment for another 5-10 minutes to ensure complete deprotection.

  • Wash the resin thoroughly with DMF (5 x 5 mL) to remove all traces of piperidine, which would otherwise neutralize the subsequent coupling reaction.

• Amino Acid Activation & Coupling:

  • In a separate vial, dissolve Fmoc-D-alkyne amino acid (e.g., Fmoc-D-propargylglycine, 0.4 mmol, 4 eq.), HATU (0.38 mmol, 3.8 eq.), and HOBt (0.4 mmol, 4 eq.) in 2 mL of DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (0.8 mmol, 8 eq.) to the activation mixture. The solution should be added to the resin immediately. DIPEA is a non-nucleophilic base that facilitates the formation of the active ester without prematurely deprotecting the Fmoc group.

  • Agitate the resin with the activated amino acid solution for 1-2 hours. For sterically hindered couplings, this time may be extended.[17]

• Post-Coupling Validation & Washing:

  • Trustworthiness Checkpoint: Perform a Kaiser test (or other ninhydrin-based test). A negative result (resin remains colorless or yellow) indicates a complete coupling reaction, as no primary amines are left on the resin. If the test is positive (blue beads), the coupling step should be repeated.

  • Once coupling is complete, drain the reaction solution and wash the resin with DMF (3 x 5 mL) and Dichloromethane (DCM) (3 x 5 mL) to prepare for the next cycle.

Diagram: The Fmoc-SPPS Cycle

Caption: The iterative cycle of Fmoc-Solid Phase Peptide Synthesis.

Section 3: Bioorthogonal Ligation via Click Chemistry

Once the desired peptide sequence is assembled, the terminal alkyne serves as a handle for conjugation. The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the premier "click" reaction, known for its high efficiency, selectivity, and mild reaction conditions.[6][8][10] It forms a highly stable 1,4-disubstituted triazole ring, which can act as a bioisostere for an amide bond.[6][7]

Key Considerations for CuAAC on Peptides

• Copper Source: The reaction requires Copper(I) as the catalyst. This is most conveniently generated in situ from a Copper(II) salt, like CuSO₄, using a reducing agent such as sodium ascorbate.[8][22]

• Ligands: The use of a copper-coordinating ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is highly recommended. The ligand accelerates the reaction and protects the peptide from potential oxidative damage caused by reactive oxygen species generated under the reaction conditions.[22]

• Solvent System: The reaction is robust and can be performed in various solvents, often aqueous buffers or mixtures of water with DMSO or t-BuOH, making it suitable for biomolecules.[6][10]

Experimental Protocol: CuAAC on a Purified Propargylated Peptide

This protocol describes a typical small-scale conjugation in solution.

• Reagent Preparation:

  • Prepare fresh stock solutions:

    • Propargylated Peptide: 10 mM in water or buffer.

    • Azide-Molecule: 12 mM in DMSO or water.

    • CuSO₄: 20 mM in water.[10]

    • THPTA Ligand: 50 mM in water.[10][22]

    • Sodium Ascorbate: 100 mM in water (must be prepared fresh).[10]

• Reaction Setup:

  • In a microcentrifuge tube, combine the propargylated peptide (1 eq.) and the azide-functionalized molecule (1.2 eq.).

  • Add the THPTA ligand solution (final concentration ~1.25 mM).

  • Add the CuSO₄ solution (final concentration ~0.25 mM). The ligand-to-copper ratio should be about 5:1.[22]

  • Gently mix the components.

• Initiation and Incubation:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (final concentration ~5 mM).[10][22]

  • Allow the reaction to proceed at room temperature for 1-4 hours. The progress can be monitored by LC-MS, looking for the mass corresponding to the peptide-azide conjugate.

• Purification:

  • Once the reaction is complete, the final "clicked" peptide conjugate can be purified using reverse-phase HPLC.

  • Self-Validation: The success of the reaction is confirmed by a single major peak on the HPLC chromatogram with the expected mass as determined by mass spectrometry.

Data Presentation: Characterization of a Model Peptide

Let's consider a model pentapeptide, Ac-Tyr-D-Pra-Gly-Phe-Met-NH₂, where D-Pra is D-propargylglycine.

Analysis	Expected Result	Rationale / Interpretation
RP-HPLC	Single major peak >95% purity	Confirms the homogeneity of the synthesized peptide after purification.
Mass Spec (ESI-MS)	Calculated [M+H]⁺: 682.3 Da	Confirms the correct molecular weight and successful synthesis of the target peptide.
¹H NMR	Alkyne proton signal at ~2.2 ppm	Provides structural confirmation of the presence of the terminal alkyne moiety.
CuAAC Product (ESI-MS)	Calculated [M+H]⁺: Varies	The mass will increase by the exact mass of the azide-containing molecule, confirming successful conjugation.

Conclusion and Future Outlook

Fmoc-protected D-amino acids with terminal alkyne side chains are more than just synthetic curiosities; they are enabling tools for overcoming fundamental challenges in peptide science. The D-stereochemistry provides a crucial defense against enzymatic degradation, while the alkyne handle opens the door to a world of precise chemical modification through click chemistry.[3][4][23] This combination allows for the rational design of highly stable, multifunctional peptide conjugates for applications ranging from targeted drug delivery and in-vivo imaging to the development of novel biomaterials. As our understanding of peptide structure-activity relationships grows, the strategic use of these powerful building blocks will continue to drive innovation at the interface of chemistry, biology, and medicine.

References

• Peptide Conjugation via CuAAC 'Click' Chemistry. (2013). MDPI. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020). Nowick Laboratory, UC Irvine. [Link]

• An Alkyne-functionalized Arginine for Solid-Phase Synthesis Enabling “Bioorthogonal” Peptide Conjugation. (2020). PMC, NIH. [Link]

• Click Chemistry in Peptide-Based Drug Design. (2013). PMC, NIH. [Link]

• Antimicrobial activity and stability of the d-amino acid substituted derivatives of antimicrobial peptide polybia-MPI. (2016). PMC, NIH. [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. (2010). PMC, NIH. [Link]

• Fmoc-D-propargylglycine. (n.d.). Anaspec. [Link]

• Fmoc-D-propargylglycine | C20H17NO4. (n.d.). PubChem. [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". (2011). Jena Bioscience. [Link]

• Solid-phase peptide synthesis method and related system. (n.d.).

• Large-Scale Syntheses of FMOC-Protected Non-Proteogenic Amino Acids: Useful Building Blocks for Combinatorial Libraries. (2025). ResearchGate. [Link]

• CuAAC 'Click Chemistry' in Synthesis of Peptides and Protein Conjugates. (n.d.). ResearchGate. [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). aaphotopure.com. [Link]

• D-amino acid substitution and cyclisation enhance the stability and antimicrobial activity of arginine-rich peptides. (2025). bioRxiv. [Link]

• Efficient Synthesis of Fmoc-Protected Azido Amino Acids. (2011). David Spring's group, University of Cambridge. [Link]

• Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches. (2017). Theranostics. [Link]

• Method to generate highly stable D-amino acid analogs of bioactive helical peptides using a mirror image of the entire PDB. (2018). PNAS. [Link]

• D-Amino Acids and D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets?. (2021). PMC, NIH. [Link]

• Synthesis of propargyl-fmoc (1) and its conjugates with 2-azidocyclohexanol (2), benzyl azide (3) and AZT (4). (2017). ResearchGate. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial activity and stability of the d-amino acid substituted derivatives of antimicrobial peptide polybia-MPI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. D-Amino Acids and D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. bachem.com [bachem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Fmoc- D -propargyl-Gly-OH = 96.0 HPLC 220497-98-3 [sigmaaldrich.com]
• 14. Fmoc-D-propargylglycine [anaspec.com]
• 15. Fmoc-D-propargylglycine | LGC Standards [lgcstandards.com]
• 16. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. chempep.com [chempep.com]
• 19. bachem.com [bachem.com]
• 20. CN105164145B - Solid-phase peptide synthesis method and related system - Google Patents [patents.google.com]
• 21. chem.uci.edu [chem.uci.edu]
• 22. jenabioscience.com [jenabioscience.com]
• 23. cpcscientific.com [cpcscientific.com]

Technical Guide: Fmoc-D-Alkyne Amino Acids in Peptidomimetic Design & Synthesis

Executive Summary

This guide addresses the strategic implementation of Fmoc-D-alkyne amino acids (specifically Fmoc-D-Propargylglycine, Fmoc-D-Pra-OH) in the development of proteolytic-resistant peptidomimetics. While L-alkynes are standard for bio-orthogonal labeling, the D-isomer offers a dual advantage: it provides the necessary handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry while simultaneously conferring resistance to endogenous proteases and inducing non-canonical backbone conformations (e.g.,

-turns). This document details the mechanistic rationale, solid-phase peptide synthesis (SPPS) integration, and macrocyclization protocols required to leverage these building blocks for stabilized therapeutic leads.

Part 1: Structural Rationale & Mechanistic Basis

The Stereochemical Advantage (The "D" Factor)

The incorporation of D-amino acids into peptide sequences is a validated strategy to evade the "chiral filter" of biological systems. Endogenous proteases (e.g., trypsin, chymotrypsin) and the proteasome machinery are stereoselective, evolving to recognize and cleave L-peptide bonds.

• Proteolytic Stability: Substituting critical residues (particularly at the N-terminus or cleavage sites) with D-alkynes prevents enzymatic recognition, significantly extending plasma half-life (

  ).

• Conformational Biasing: In peptidomimetic design, D-amino acids favor the formation of

  -turns (specifically Type II') and can destabilize right-handed -helices unless strategically placed to relieve steric strain in macrocyclic constraints.

The Alkyne Handle (The "Click" Factor)

The propargyl group is bio-orthogonal and sterically small, minimizing perturbation of the peptide's native binding interface compared to bulky fluorophores or biotin tags.

• Reactivity: The terminal alkyne reacts exclusively with azides via CuAAC to form a 1,4-disubstituted 1,2,3-triazole.[1]

• Triazole as a Bioisostere: The resulting triazole ring mimics a trans-amide bond in geometry and hydrogen-bonding capabilities but is completely resistant to hydrolysis and proteolysis.

Visualization: The Design Workflow

The following diagram illustrates the decision matrix for selecting Fmoc-D-Pra-OH during lead optimization.

Figure 1: Decision workflow for integrating Fmoc-D-alkyne amino acids to enhance peptide stability and functionality.

Part 2: Synthesis & Integration (SPPS)

Reagent Handling: Fmoc-D-Propargylglycine (Fmoc-D-Pra-OH)

• Storage: Store at +2°C to +8°C. Keep desiccated.

• Solubility: Soluble in DMF and NMP.

• Racemization Risk: Low under standard conditions, but prolonged activation with strong bases (e.g., DBU) should be avoided.

Coupling Protocol (Fmoc-SPPS)

Fmoc-D-Pra-OH couples efficiently using standard carbodiimide or onium salt chemistries. However, the alkyne proton is weakly acidic (

). While generally stable, avoid highly basic conditions for extended periods to prevent potential side reactions.

Recommended Coupling System:

• Activator: DIC (Diisopropylcarbodiimide) / Oxyma Pure.

• Alternative: HATU / DIPEA (Use only 2.0 eq of DIPEA to minimize basicity).

• Coupling Time: 45–60 minutes (Double coupling recommended for sequences >15 residues).

Troubleshooting Deletion Sequences: If incomplete coupling is observed (confirmed by Kaiser test), utilize a "cap" step with acetic anhydride/pyridine before proceeding to the next cycle to terminate unreacted chains.

Part 3: Peptidomimetic Applications

Peptide Stapling (Two-Component)

Unlike Ring-Closing Metathesis (RCM) which uses olefinic amino acids, alkyne-azide stapling ("Click Stapling") is a two-component system.

• Mechanism: An Fmoc-D-Pra-OH is placed at position

  and an Azido-amino acid (e.g., Fmoc-Lys(N3)-OH) at .

• Why D-Pra? In an

  staple, the geometry of the backbone often requires a turn to accommodate the linker. A D-amino acid at the position can induce a reverse turn, relieving strain in the macrocycle and allowing the triazole staple to form without distorting the helix.

• Linker: The staple is formed by adding a dialkyne linker (if two azides are used) or directly clicking the side chains if one is an alkyne and one is an azide.

Macrocyclization (Head-to-Tail)

D-alkynes are ideal for head-to-tail cyclization strategies where the C-terminus is functionalized with an azide and the N-terminus contains the D-alkyne. The D-stereochemistry facilitates the formation of the "turn" required to bring the N- and C-termini into proximity for the click reaction.

Visualization: Stability & Stapling Logic

Figure 2: Comparative stability mechanism. The D-alkyne modification enables stapling (conformational lock) and prevents protease recognition.

Part 4: Experimental Protocols

Protocol A: On-Resin CuAAC (Click) Cyclization

Use this protocol for stapling or cyclizing peptides while still attached to the solid support.

Reagents:

• Copper Source:

  (Copper Iodide) or with Ascorbate.

• Ligand: TBTA or THPTA (Crucial for protecting Cu(I) from oxidation and preventing peptide degradation).

• Solvent: Degassed DMF/Piperidine or DMF/2,6-lutidine.

Step-by-Step:

• Preparation: Synthesize the full peptide sequence containing Fmoc-D-Pra-OH and the Azide-partner on resin. Remove the N-terminal Fmoc group.

• Wash: Wash resin

  with DCM, then with degassed DMF.

• Catalyst Mix: In a separate vial, dissolve

  (1.0 eq) and THPTA (5.0 eq) in water. Add Sodium Ascorbate (5.0 eq) to reduce Cu(II) to Cu(I). The solution should turn colorless/yellow (not blue).

• Reaction: Add the catalyst mixture to the resin-bound peptide in DMF.

• Incubation: Agitate under nitrogen atmosphere for 6–16 hours at room temperature.

• Clean-up: Drain and wash resin with DMF (

  ), 0.5M EDTA ( , to remove copper), and DCM ( ).

• Verification: Cleave a micro-sample and analyze via LC-MS to confirm the mass shift (formation of triazole).

Protocol B: Cleavage and Purification

• Cleavage Cocktail: TFA/TIS/

  (95:2.5:2.5). Avoid thiols (EDT) if possible, or use minimal amounts, as they can sometimes interfere with post-cleavage modifications if copper traces remain.

• Duration: 2–3 hours at room temperature.

• Precipitation: Precipitate in cold diethyl ether.

• Purification: RP-HPLC using a C18 column.

  • Note: D-amino acid containing peptides may elute differently than their all-L counterparts.[2] Run a shallow gradient.

Part 5: Quantitative Data Summary

Parameter	Standard L-Peptide	D-Alkyne Modified Peptide	Impact
Protease Stability	Low ( min in serum)	High ( hrs)	Critical for in vivo efficacy
Conformation	Flexible / Random Coil	Constrained / -Turn	Higher target affinity
Synthesis Yield	High	Moderate to High	Requires optimization of coupling
Solubility	Sequence Dependent	Often Improved	Triazole adds polarity

References

• Lau, Y. H., et al. (2011). "Peptide stapling techniques based on different macrocyclization chemistries." Chemical Society Reviews. [Link]

• Tugyi, R., et al. (2005). "Partial D-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide." PNAS. [Link]

• Hong, V., et al. (2009). "Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation." Angewandte Chemie. [Link]

• Meldal, M., & Tornøe, C. W. (2008). "Cu-catalyzed azide−alkyne cycloaddition." Chemical Reviews. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Antimicrobial activity and stability to proteolysis of small linear cationic peptides with D-amino acid substitutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Deep Dive: Preserving Terminal Alkyne Integrity in Fmoc SPPS

Topic: Stability of Terminal Alkynes in Fmoc Solid-Phase Peptide Synthesis Content Type: Technical Guide / Whitepaper Audience: Senior Researchers and Process Chemists

Executive Summary: The "Click" vs. "Fmoc" Conflict

The integration of "Click Chemistry" (CuAAC) into peptide science has elevated the status of non-canonical amino acids like Propargylglycine (Pra) . However, a fundamental chemical conflict exists: the standard reagent for Fmoc removal, Piperidine , is a secondary amine with sufficient basicity (pKa ~11.1) to compromise the integrity of the terminal alkyne side chain.

While terminal alkynes are generally stable to the acidic conditions of cleavage (TFA), they are susceptible to base-catalyzed isomerization and nucleophilic addition during the repetitive deprotection cycles of SPPS. This guide dissects the degradation mechanisms and provides validated protocols to ensure the isolation of high-purity alkyne-functionalized peptides.

Mechanistic Analysis: How Alkynes Degrade

The instability of terminal alkynes in Fmoc SPPS is not due to direct nucleophilic attack on the triple bond, which is electronically disfavored. Rather, it is driven by the acidity of the propargylic protons .

The Degradation Pathway

• Deprotonation: The base (Piperidine) abstracts a propargylic proton (pKa ~25, lowered by the electron-withdrawing effect of the ammonium/amide backbone).

• Isomerization: The resulting carbanion re-protonates to form an Allene intermediate.

• Adduct Formation: The allene is highly electrophilic. Excess piperidine attacks the central carbon of the allene, leading to a stable enamine-like adduct (often observed as +85 Da mass shift for piperidine).

Visualization of Failure Modes

The following diagram illustrates the chemical pathway from intact alkyne to degradation products.

Figure 1: Base-catalyzed degradation pathway of Propargylglycine (Pra) during Fmoc deprotection.

Comparative Analysis of Deprotection Reagents

The choice of base dictates the survival rate of the alkyne. While Piperidine is the standard, it is chemically aggressive toward the propargylic position.

Reagent	pKa (Approx)	Nucleophilicity	Risk to Alkyne	Recommended Use
20% Piperidine	11.1	High	Moderate/High	Short peptides (<10 residues) with C-terminal alkynes.
5-10% Piperazine	9.8	Moderate	Low	Long peptides; sequences prone to aspartimide or alkyne isomerization.
2% DBU / 5% Piperidine	12.0 (DBU)	Non-nucleophilic (DBU)	High	Not recommended for unprotected alkynes; DBU promotes rapid isomerization.
4-Methylpiperidine	11.2	High	Moderate	Alternative to piperidine; similar risk profile.

Expert Insight: For sequences longer than 15 residues, the cumulative exposure to Piperidine can exceed 10 hours. In these cases, switching to Piperazine or using Protected Alkynes is mandatory to prevent significant yield loss.

Strategic Protocols

Strategy A: The "Safe Route" (TIPS Protection)

For high-value or long sequences, steric shielding of the alkyne is the only guarantee of stability. The Triisopropylsilyl (TIPS) group is the gold standard. It is stable to Piperidine and TFA but requires a specific removal step.

Workflow:

• Coupling: Use Fmoc-Pra(TIPS)-OH.

• Synthesis: Proceed with standard Fmoc/tBu cycles (Piperidine is safe here).

• Cleavage: Cleave peptide from resin using standard TFA cocktails (TIPS remains on).

• TIPS Removal (Post-Cleavage):

Protocol: Solution-Phase TIPS Removal

• Reagents: Tetrabutylammonium fluoride (TBAF) (1M in THF).

• Step 1: Dissolve the crude, lyophilized peptide in a minimal amount of THF or DMF.

• Step 2: Add 2.0 equivalents of TBAF per TIPS group.

• Step 3: Stir at Room Temperature for 30–60 minutes. Monitor by HPLC (TIPS removal results in a significant retention time shift).

• Step 4: Quench with acetic acid or buffer, evaporate solvent, and purify via Prep-HPLC.

Strategy B: The "Optimization Route" (Alternative Bases)

If Fmoc-Pra(TIPS)-OH is unavailable or too costly, you must modify the deprotection cocktail to minimize base-catalyzed isomerization.

Protocol: Piperazine-Based Fmoc Removal

This cocktail is milder than piperidine and reduces the rate of propargylic deprotonation.

• Cocktail Composition: 10% (w/v) Piperazine in 90:10 NMP/Ethanol.

  • Note: Ethanol helps solubilize the piperazine carbamate salt formed during deprotection.

• Cycle Time:

  • Step 1: 3 minutes (Flow wash/drain).

  • Step 2: 15 minutes (Deprotection).

• Wash: Extensive washing with DMF (5x) is critical as Piperazine is harder to wash out than Piperidine.

• Chloranil Test: Use the Chloranil test (for secondary amines) rather than Kaiser test to verify Fmoc removal if monitoring manually, as Piperazine traces can interfere with Kaiser.

Decision Logic for Process Design

Use the following logic tree to determine the appropriate strategy for your specific peptide sequence.

Figure 2: Strategic decision matrix for alkyne incorporation in SPPS.

Troubleshooting & Quality Control

When analyzing the crude peptide via LC-MS, look for these specific markers of alkyne degradation:

• Mass +67 Da or +85 Da:

  • Indicates Piperidine Adduct . The alkyne isomerized to an allene, and piperidine attacked it.

  • Solution: Switch to Strategy B (Piperazine) or Strategy A (TIPS).

• Mass Unchanged, Retention Time Shift:

  • Indicates Isomerization (Terminal Alkyne

    Internal Alkyne/Allene) without adduct formation.

  • Solution: This is often caused by DBU or high temperatures. Lower the deprotection temperature (room temp vs. microwave) and avoid DBU.

• Mass x2 (Dimer):

  • Indicates Glaser Coupling (Oxidative homocoupling).[1]

  • Cause: Presence of trace copper or other metals in solvents, combined with base and air.

  • Solution: Use high-grade solvents; add EDTA to the cleavage cocktail; ensure inert atmosphere if possible.

References

• Gelest, Inc. "Silanes as Protecting Groups for Terminal Alkynes." Gelest Technical Library. Link

• Isidro-Llobet, A., et al. "Amino Acid-Protecting Groups." Chemical Reviews, 2009. (Comprehensive review of orthogonality including TIPS).

• Ralhan, K., et al. "Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis." RSC Advances, 2015. Link

• Luna, O., et al. "Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent." Molecules, 2016. Link

• Bachem. "Introduction to Peptide Synthesis Methods." Bachem Technical Guides. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

Protocols & Analytical Methods

Copper-catalyzed azide-alkyne cycloaddition (CuAAC) with Fmoc-D-amino acids

This guide outlines the application of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) specifically involving Fmoc-D-amino acids . It addresses the unique challenges of maintaining Fmoc integrity while performing metal-catalyzed transformations and leveraging D-stereochemistry for peptidomimetic stability.

Introduction: The Intersection of Chirality and Orthogonality

In modern drug discovery, the fusion of D-amino acids with Click Chemistry (CuAAC) represents a powerful strategy for generating proteolytic-resistant peptidomimetics. While L-amino acids are the standard building blocks of life, their susceptibility to rapid enzymatic degradation limits their therapeutic half-life.[1] Incorporating Fmoc-D-amino acids (e.g., Fmoc-D-Phe, Fmoc-D-Ala) introduces steric inversion that evades proteases.

When combined with CuAAC, these building blocks allow for the synthesis of stapled peptides , macrocycles , and bioconjugates with enhanced metabolic stability. However, the coexistence of the base-labile Fmoc (9-fluorenylmethoxycarbonyl) group and the copper catalyst presents a specific chemical challenge: preventing premature Fmoc deprotection while driving the cycloaddition to completion.

Key Technical Challenges

• Fmoc Stability: The Fmoc group is cleaved by secondary amines (piperidine) and can be sensitive to weak bases (DBU, organic bases) often used to accelerate CuAAC.

• Copper Chelation: The peptide backbone and free amines can chelate Cu(I), stalling the reaction.

• Stereochemical Integrity: While CuAAC is not stereogenic, harsh conditions can racemize the sensitive

  -carbon of D-amino acids.

Mechanistic Insights & Pathway Visualization

The CuAAC reaction creates a 1,4-disubstituted 1,2,3-triazole.[2] Unlike thermal Huisgen cycloaddition, the Cu(I)-catalyzed variant is regiospecific.

The Catalytic Cycle

The reaction relies on the formation of a copper(I)-acetylide intermediate.[3] The use of ligands like THPTA or TBTA is non-negotiable in peptide synthesis; they protect the Cu(I) from oxidation and preventing it from chelating non-productively to the peptide backbone (e.g., Histidine or Cysteine residues).

Caption: Simplified catalytic cycle of CuAAC. The Ligand-Cu(I) complex is crucial for preventing side reactions with the peptide backbone.

Critical Experimental Parameters

Ligand Selection: THPTA vs. TBTA

For Fmoc-D-amino acid workflows, THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) is superior to TBTA.

• Solubility: THPTA is water-soluble, allowing the reaction to proceed in aqueous buffers (essential for peptides) without high percentages of organic co-solvents that might precipitate the peptide.

• Protection: It effectively shields Cu(I) from oxidation, reducing the need for excess ascorbate (which can be acidic and affect sensitive side chains).

Fmoc Compatibility (The "Base-Free" Rule)

CRITICAL: Standard CuAAC protocols sometimes suggest adding a base (e.g., DIPEA or 2,6-lutidine) to assist copper acetylide formation. Do NOT use bases when Fmoc groups are present.

• Even weak bases can cause slow, partial removal of the Fmoc group over the 1–12 hour reaction time.

• Solution: Rely on the Sodium Ascorbate reduction of CuSO4.[4] This system is slightly acidic to neutral (pH 6–7), which is perfectly stable for Fmoc.

Solvent Systems[5][6]

• On-Resin: DMF is standard for swelling, but Cu salts are poorly soluble in pure DMF. Use DMF/Water (4:1) or NMP/Water .

• Solution Phase: tBuOH/Water (1:1) or DMSO/Water . Avoid pure water for hydrophobic Fmoc-D-amino acids.

Protocol 1: On-Resin CuAAC with Fmoc-D-Amino Acids

Application: Cyclizing a peptide on solid support (e.g., Rink Amide Resin) or attaching a fluorophore to a side chain.

Materials

• Resin: Peptidyl-resin with an Azide or Alkyne handle (e.g., Fmoc-D-Pra-OH or Fmoc-D-Lys(N3)-OH).

• Copper Source: CuSO4[4][5][6][7][8] · 5H2O (98%+ purity).

• Reducing Agent: Sodium L-Ascorbate (Prepare FRESH).

• Ligand: THPTA.[2][4][9]

• Solvent: Degassed DMF and HPLC-grade Water.

Workflow Diagram

Caption: On-Resin CuAAC workflow ensuring copper scavenging before subsequent Fmoc deprotection.

Step-by-Step Procedure

• Preparation:

  • Swell 100 mg of resin (approx.[10] 0.05 mmol peptide) in DMF for 30 min.

  • Degas all solvents (sparge with N2 for 15 min) to prevent Cu(I) oxidation.

• Catalyst Cocktail (Pre-complexation):

  • Dissolve CuSO4 (0.5 eq, 4 mg) and THPTA (2.5 eq, 35 mg) in 0.5 mL water. Solution should be light blue.

  • Dissolve the Alkyne/Azide partner (2–5 eq) in 2 mL DMF.

  • Mix the two solutions.

• Reaction Initiation:

  • Dissolve Sodium Ascorbate (5 eq, 50 mg) in 0.5 mL water. Add this last.

  • Immediately add the full mixture to the resin.

  • Flush headspace with N2 and cap.

• Incubation:

  • Agitate (shake, do not stir with magnetic bar to avoid grinding resin) at Room Temp for 4–16 hours.

• Washing & Scavenging (Crucial):

  • Drain resin.[11][5]

  • Wash with DMF (3x).[10]

  • Copper Scavenging Wash: Wash with 0.5% sodium diethyldithiocarbamate (DDTC) or EDTA in DMF (2x 5 min). This removes Cu trapped in the resin which can catalyze oxidation in later steps.

  • Wash with DMF (5x) to remove scavenger.

• Validation:

  • Perform a micro-cleavage (TFA/H2O/TIS) on a few beads and analyze via LCMS to confirm triazole formation (+67 Da mass shift usually observed vs linear, or sum of masses).

Protocol 2: Solution-Phase Synthesis of Fmoc-D-AA Building Blocks

Application: Creating a novel Fmoc-D-amino acid building block (e.g., linking a fluorophore to Fmoc-D-Propargylglycine) prior to SPPS.

Procedure

• Dissolution: Dissolve Fmoc-D-Amino Acid-Alkyne (1 eq) and Azide-Tag (1.1 eq) in tBuOH/Water (1:1) . If solubility is poor, use DMSO/Water.

• Catalysis:

  • Add CuSO4 (10 mol%) and THPTA (20 mol%) pre-mixed in water.

  • Add Sodium Ascorbate (20–50 mol%).

• Monitoring: Stir at RT. Monitor by TLC or LCMS.

  • Note: If the reaction stalls, add fresh Ascorbate (oxidation of Cu(I) is usually the culprit).

• Workup:

  • Acidify carefully to pH 3–4 with 1M HCl (to protonate the carboxylic acid).

  • Extract into Ethyl Acetate.

  • Wash with EDTA solution (to remove Cu).

  • Dry over Na2SO4 and concentrate.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Resin turns green/brown	Cu(I) oxidation or precipitation.	Wash with 0.5% DDTC or EDTA. Use more THPTA in future runs.
Incomplete Conversion	O2 poisoning or Cu chelation.	Degas solvents rigorously. Increase Catalyst loading to 1 eq Cu / 5 eq Ascorbate.
Fmoc loss (M-222 peak)	Basic conditions.	Check pH. Ensure no amines (piperidine/DIEA) are present. Use pure Ascorbate (acidic) not neutralized ascorbate.
Racemization	High temp or base.	Perform at RT or 4°C. Avoid Histidine-adjacent couplings without specific care.

References

• Meldal, M., & Tornøe, C. W. (2008). Cu-catalyzed azide–alkyne cycloaddition. Chemical Reviews, 108(8), 2952-3015. Link

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. Link

• Besanceney-Webler, C., et al. (2011). Increasing the efficacy of bioorthogonal click reactions for bioconjugation: A comparative study. Angewandte Chemie, 50(35), 8051-8056. Link

• Presolski, S. I., Hong, V., & Finn, M. G. (2011). Copper-catalyzed azide–alkyne click chemistry for bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Link

• Code of Practice for Fmoc-SPPS. (Standard protocols for Fmoc stability). Bachem Technical Guides. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CuAAC Reaction Ligand Test Kit (THPTA & BTTAA based), Auxiliary Cu(I) Click Reagents - Jena Bioscience [jenabioscience.com]
• 7. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chem.uci.edu [chem.uci.edu]
• 11. chempep.com [chempep.com]

Application Note: Synthesis of Triazole-Stapled Peptides via CuAAC using (R)-Fmoc-2-aminooct-7-ynoic acid

This Application Note is designed to provide a rigorous, field-validated protocol for the synthesis of stapled peptides using (R)-Fmoc-2-aminooct-7-ynoic acid .

Abstract & Scientific Rationale

The stabilization of

-helical peptides via "stapling" is a transformative strategy in drug discovery, enabling the targeting of intracellular protein-protein interactions (PPIs) previously deemed "undruggable." While all-hydrocarbon stapling (Ring-Closing Metathesis) is the historical standard, Triazole Stapling via Click Chemistry (CuAAC) offers distinct advantages: enhanced solubility, improved atom economy, and the introduction of a polar triazole backbone that can participate in hydrogen bonding.

(R)-Fmoc-2-aminooct-7-ynoic acid is a critical reagent for this methodology. Its specific side-chain length (an 8-carbon skeleton with a terminal alkyne) allows it to bridge larger helical spans (typically

) when paired with a complementary azido-amino acid. The (R)-configuration is particularly significant; in helical stapling architectures, the incorporation of an (R)-stereocenter at the N-terminal attachment point of an bridge is often required to match the screw sense of the helix and minimize steric strain, mimicking the geometry of the established "R8" hydrocarbon staple.

Mechanism of Action: The CuAAC Staple

The staple is formed through a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) between the alkyne side chain of (R)-Fmoc-2-aminooct-7-ynoic acid and a pendant azide on a partner residue (e.g., Fmoc-Lys(N

)-OH). This reaction yields a 1,4-disubstituted 1,2,3-triazole linkage.

Mechanistic Pathway (Graphviz)

Figure 1: Mechanistic flow of the on-resin CuAAC reaction forming the triazole bridge.

Materials & Reagents

Component	Specification	Purpose
Stapling Reagent A	(R)-Fmoc-2-aminooct-7-ynoic acid	Alkyne handle (N-terminal side of staple).
Stapling Reagent B	Fmoc-Lys(N )-OH (or Fmoc-Orn(N )-OH)	Azide handle (C-terminal side of staple).
Resin	Rink Amide MBHA (Low loading: 0.3–0.5 mmol/g)	Solid support; low loading prevents inter-chain aggregation.
Coupling Agents	HATU / HOAt or DIC / Oxyma	Efficient amide bond formation.
Catalyst	CuI (Copper Iodide) or [Cu(MeCN) ]PF	Source of Cu(I) for click reaction.
Ligand/Base	DIPEA (Diisopropylethylamine) & Ascorbic Acid	Stabilizes Cu(I) and maintains pH.
Solvent	DMF (Degassed)	Reaction medium; degassing is critical to prevent Cu oxidation.

Experimental Protocol

Phase 1: Solid Phase Peptide Synthesis (SPPS)

Objective: Assemble the linear peptide backbone incorporating the alkyne and azide residues at positions

and (or ).

• Resin Swelling: Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 min.

• Deprotection: Treat with 20% Piperidine in DMF (

  min). Wash with DMF ( ).

• Coupling (Standard AA):

  • Mix Fmoc-AA-OH (5 eq), HATU (4.9 eq), and DIPEA (10 eq) in DMF.

  • Add to resin and shake for 45 min.

• Coupling (Non-Natural AA):

  • Crucial Step: For (R)-Fmoc-2-aminooct-7-ynoic acid , use a reduced excess (2.5 eq) to conserve reagent, with extended coupling time (2 hours).

  • Note: Ensure the Azide-AA is incorporated at the correct relative position (e.g., position

    ) before the Alkyne-AA.

• Final Fmoc Removal: Remove the N-terminal Fmoc group after the full chain is assembled, or leave it on if N-terminal capping is desired post-stapling. (Recommended: Staple on-resin while N-terminus is still protected or acetylated to prevent Cu chelation by the free N-terminal amine).

Phase 2: On-Resin Cyclization (Click Stapling)

Objective: Form the intramolecular triazole bridge. Performing this on-resin utilizes the pseudo-dilution effect to favor intramolecular (stapling) over intermolecular (dimerization) reaction.

• Preparation:

  • Wash the resin-bound peptide thoroughly with DMF (

    ) and DCM ( ) to remove traces of piperidine (which can interfere with Cu).

  • Transfer resin to a reactor vessel that can be sealed/sparged with Nitrogen.

• Catalyst Solution (Prepare Fresh):

  • Dissolve CuI (0.5 eq relative to peptide) and Ascorbic Acid (5 eq) in degassed DMF/Piperidine (20% piperidine is sometimes used to maintain basicity, but pure DMF with 10 eq DIPEA is preferred to avoid side reactions).

  • Optimized Mix: CuI (1 eq), Sodium Ascorbate (5 eq), DIPEA (10 eq) in degassed DMF.

• Reaction:

  • Add the catalyst solution to the resin.[1]

  • Sparge with N

    for 1 min, then seal the vessel.

  • Agitate gently at Room Temperature for 6–16 hours (Overnight).

• Washing (Copper Removal):

  • The resin will likely turn blue/green. Extensive washing is required.

  • Wash with DMF (

    ).

  • Wash with a solution of 0.5% Sodium Diethyldithiocarbamate (trihydrate) or EDTA in DMF (

    min). This chelates Cu ions trapped in the resin matrix.

  • Wash with DMF (

    ), DCM ( ), and MeOH ( ).

Phase 3: Cleavage & Analysis

• Cleavage Cocktail: TFA/TIS/H

  O (95:2.5:2.5). Add DTT (2.5%) if the peptide contains Methionine/Cysteine.

• Duration: 2–3 hours at RT.

• Precipitation: Filter resin; precipitate filtrate in cold Diethyl Ether. Centrifuge and dry.

• Analysis:

  • LC-MS: Verify mass. The "stapled" mass should be identical to the linear mass (isomer), as the click reaction is an addition reaction with no loss of atoms (unlike RCM which loses ethylene).

  • Verification: A shift in retention time (HPLC) usually indicates successful cyclization (stapled peptides are typically more hydrophobic and elute later than linear precursors).

Workflow Visualization

Figure 2: End-to-end workflow for synthesizing stapled peptides using (R)-Fmoc-2-aminooct-7-ynoic acid.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Incomplete Cyclization	Oxidation of Cu(I) to Cu(II).	Ensure strict degassing of solvents. Add Sodium Ascorbate (5-10 eq) to reduce Cu(II) back to Cu(I) in situ.
Peptide Aggregation	High loading resin or hydrophobic sequence.	Use ChemMatrix or PEG-based resins. Add "Magic Mixture" (DCM/DMF/NMP) during coupling.
Copper Adducts in MS	Incomplete washing.	Use Sodium Diethyldithiocarbamate washes. Do not rely solely on EDTA.
Stereochemical Mismatch	Wrong helix screw sense.	Ensure (R)-alkyne is at N-term and Azide is at C-term of the staple for . If using , consider (S)-configurations.[2][3]

References

• Lau, Y. H., et al. "Peptide Stapling Techniques Based on Liquid-Phase Macrocyclization." Chemical Society Reviews, 2015. Link

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. "Click Chemistry: Diverse Chemical Function from a Few Good Reactions." Angewandte Chemie International Edition, 2001. Link

• Cantel, S., et al. "Synthesis and Conformational Analysis of a Cyclic Peptide Obtained via Cu(I)-Catalyzed Azide-Alkyne Cycloaddition." Journal of Organic Chemistry, 2008. Link

• Verdine, G. L., & Hilinski, G. J. "Stapled Peptides for Intracellular Drug Targets."[4] Methods in Enzymology, 2012.[4] Link

Sources

• 1. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.cn]
• 2. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 3. Chemical Synthesis of Hydrocarbon-Stapled Peptides for Protein Interaction Research and Therapeutic Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]

Optimizing coupling conditions for Fmoc-2-amino-7-octynoic acid

Application Note: Optimized Coupling Protocols for Fmoc-2-amino-7-octynoic Acid in Solid-Phase Peptide Synthesis (SPPS)

Executive Summary

Fmoc-2-amino-7-octynoic acid is a critical non-canonical amino acid (ncAA) utilized primarily to introduce terminal alkyne handles into peptide backbones for bio-orthogonal Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "Click Chemistry."

While structurally similar to standard aliphatic amino acids, its incorporation presents two distinct challenges:

• Hydrophobic Aggregation: The C8-alkynyl side chain increases the hydrophobicity of the growing peptide chain, leading to on-resin aggregation and incomplete coupling.

• Racemization Risk: Like many ncAAs, the stereochemical integrity of the

  -carbon is expensive to verify and easy to compromise under harsh activation conditions.

This guide provides a "Gold Standard" protocol using DIC/Oxyma Pure , prioritizing chiral integrity and safety, and a "High-Power" alternative using HATU/Collidine for sterically demanding sequences.

Chemical Context & Challenges

Feature	Implication for SPPS
Side Chain	Hydrophobic octynyl chain ( ). Promotes -sheet formation and aggregation on polystyrene resins.
Alkyne Stability	Generally stable to standard TFA cleavage (95%) and Piperidine (20%). No side-chain protection is typically required.
Cost	High. Coupling efficiency must be maximized to reduce waste (typically 1.5–2.0 eq is preferred over the standard 5.0 eq).
Solubility	Soluble in DMF; however, DCM/DMF blends are recommended to solvate the hydrophobic chain during coupling.

Strategic Reagent Selection

The choice of coupling reagents dictates the balance between yield and racemization.

Strategy A: The "Chiral-Safe" Standard (Recommended)

• Reagents: Diisopropylcarbodiimide (DIC) + Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate).

• Mechanism: Generates an active ester in situ without the addition of tertiary bases (like DIEA).

• Why: The absence of exogenous base significantly reduces the rate of proton abstraction from the

  -carbon, minimizing racemization. Oxyma Pure is non-explosive (unlike HOBt) and superior to HOAt in preserving chirality.

Strategy B: The "Power Coupling" (For Difficult Sequences)

• Reagents: HATU + sym-Collidine (2,4,6-trimethylpyridine).

• Mechanism: Uronium-based fast activation.

• Why: HATU is more reactive than DIC. However, standard bases like DIEA/NMM can cause racemization. sym-Collidine is a weaker, more sterically hindered base that maintains the necessary pH for activation while reducing the risk of base-catalyzed racemization.

Visualizing the Workflow

The following diagram outlines the optimized SPPS cycle for incorporating Fmoc-2-amino-7-octynoic acid.

Figure 1: Decision-matrix for SPPS coupling. Note the bifurcation at activation based on sequence difficulty.

Detailed Experimental Protocols

Protocol A: DIC/Oxyma (Base-Free)

Best for: Standard incorporation, minimizing racemization, and cost-efficiency.

• Resin Preparation: Swell resin (Rink Amide or Wang, 0.1 mmol scale) in DMF for 30 min.

• Deprotection: Treat with 20% Piperidine in DMF (

  min). Wash with DMF ( min).

• Reagent Prep:

  • Dissolve Fmoc-2-amino-7-octynoic acid (3.0 eq) in minimum DMF.

  • Dissolve Oxyma Pure (3.0 eq) in DMF.

  • Note: Premixing is not required for DIC/Oxyma, but ensures homogeneity.

• Activation & Coupling:

  • Add Amino Acid solution to the resin.[1][2][3]

  • Add Oxyma solution.[4]

  • Add DIC (3.0 eq) last.

  • Crucial: Agitate at Room Temperature for 2 to 4 hours .

• Monitoring: Perform Kaiser Test. If beads are colorless (yellow solution), proceed. If blue, re-couple.

Protocol B: HATU/Collidine (Low-Racemization High-Power)

Best for: Coupling onto secondary amines (e.g., Proline) or pre-aggregated sequences.

• Reagent Prep:

  • Dissolve Fmoc-2-amino-7-octynoic acid (2.5 eq) and HATU (2.4 eq) in DMF.

  • Note: Use slightly less HATU than AA to prevent capping the N-terminus with the uronium salt (guanidinylation).

• Activation:

  • Add 2,4,6-Collidine (5.0 eq) to the amino acid/HATU mixture.

  • Allow to activate for exactly 30–60 seconds (do not wait longer; HATU active esters hydrolyze quickly).

• Coupling:

  • Transfer activated mixture to resin immediately.

  • Agitate for 1 to 2 hours .

• Wash: Extensive DCM washes are recommended after HATU couplings to remove tetramethylurea byproducts.

Troubleshooting Aggregation ("The Magic Mixture")

If the Fmoc-2-amino-7-octynoic acid fails to couple (persistent positive Kaiser test) due to the hydrophobic side chain causing resin collapse, utilize the "Magic Mixture" solvent system to disrupt hydrogen bonding.

Magic Mixture Recipe:

• DCM (Dichloromethane): 1 Part (Solvates hydrophobic side chains).

• DMF (Dimethylformamide): 1 Part (Solvates peptide backbone).

• NMP (N-Methyl-2-pyrrolidone): 1 Part (High dipole moment).

• Chaotropic Salt: 0.1 M LiCl or KSCN (Disrupts

  -sheets).

Application: Use this solvent blend instead of pure DMF during the coupling step of Protocol A or B.

Quality Control & Validation

Racemization Check (HPLC)

Because the alkyne is non-canonical, standard retention times may not be known.

• Cleavage: 95% TFA, 2.5% TIS, 2.5%

  (2 hours). Note: Avoid dithio-based scavengers if possible, though alkyne is generally robust.

• Analysis: C18 Reverse Phase HPLC.

  • Mobile Phase: 0.1% TFA in Water (A) / 0.1% TFA in Acetonitrile (B).

  • Gradient: 5% to 95% B over 30 mins.

  • Chirality Flag: If a "shoulder" peak appears immediately preceding or following the main peak (

    min separation), it is likely the D-isomer.

Mass Spectrometry (ESI-MS)

• Expected Mass: Calculate the Monoisotopic Mass of the peptide.

• Adduct Warning: Alkyne peptides often fly as

  or adducts more frequently than standard peptides due to the hydrophobic pocket.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403. [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. [Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. peptide.com [peptide.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. bachem.com [bachem.com]

Application Note: Bioorthogonal Labeling of D-Peptides using Click Chemistry

Executive Summary

D-peptides (composed of D-amino acids) are emerging as a powerful class of therapeutics due to their resistance to proteolytic degradation and reduced immunogenicity.[1] However, their unique stereochemistry presents challenges for traditional characterization and tracking in biological systems. This guide provides a comprehensive protocol for the bioorthogonal labeling of D-peptides using click chemistry. We focus on integrating click-ready handles during Solid-Phase Peptide Synthesis (SPPS) and executing conjugation via Copper-Catalyzed (CuAAC) and Strain-Promoted (SPAAC) Azide-Alkyne Cycloadditions. These methods enable precise tracking of D-peptides for pharmacokinetic (PK) profiling and intracellular imaging without compromising their metabolic stability.

Strategic Framework: The "Mirror Image" Advantage

Before initiating synthesis, it is critical to understand the physicochemical landscape. D-peptides are enantiomers of naturally occurring L-peptides. While they possess identical physical properties (mass, solubility) in achiral environments, their interaction with chiral biological machinery (enzymes, receptors) is fundamentally different.

Why Label D-Peptides?

• Pharmacokinetic (PK) Validation: D-peptides often exhibit extended half-lives (t1/2 > 24h) compared to L-peptides (minutes). Labeling allows quantification of this stability in serum.

• Intracellular Trafficking: Since D-peptides are not actively transported by most L-specific transporters, fluorophore conjugation is essential to visualize their passive entry or endosomal escape mechanisms.

• Mirror Image Phage Display: Hits generated from mirror-image screens must be synthesized as D-peptides and labeled to validate binding against the native L-target.

Selection of Click Chemistry Methodology

The choice of ligation chemistry depends on the downstream application.

Feature	CuAAC (Copper-Catalyzed)	SPAAC (Strain-Promoted)	IEDDA (Tetrazine-TCO)
Mechanism	Azide + Alkyne (terminal)	Azide + Cyclooctyne (DBCO/BCN)	Tetrazine + Trans-cyclooctene
Kinetics ( )
Bioorthogonality	Low (Cu toxicity)	High	Very High
Steric Bulk	Minimal (Triazole linkage)	High (Cyclooctyne ring)	Moderate
Best Use Case	In vitro synthesis, fixed cells, on-resin	Live cell imaging, in vivo PK	Rapid in vivo pre-targeting

Protocol: Synthesis & Handle Incorporation (SPPS)

To label a D-peptide, a "clickable" handle must be introduced during synthesis. To maintain the D-configuration and protease resistance, we utilize D-enantiomers of non-canonical amino acids.

Materials

• Resin: Rink Amide MBHA (for C-terminal amides).

• Amino Acids: Fmoc-D-AA-OH (standard D-amino acids).

• Click Handles:

  • Alkyne: Fmoc-D-Propargylglycine (Fmoc-D-Pra-OH).

  • Azide: Fmoc-D-Lys(N3)-OH (D-Azidolysine).

• Coupling Reagents: HATU, DIEA, DMF.

Step-by-Step Workflow

• Sequence Design: Identify a solvent-exposed residue for modification. The N-terminus or C-terminus are preferred to minimize disruption of the binding interface.

  • Note: For internal labeling, replace a non-critical D-residue with Fmoc-D-Pra-OH.

• SPPS Assembly:

  • Perform standard Fmoc SPPS using D-amino acids.

  • Coupling the Handle: Couple Fmoc-D-Pra-OH (3 eq) using HATU (2.9 eq) and DIEA (6 eq) for 45 mins. Double coupling is recommended for non-canonical amino acids.

• N-Terminal Capping (Optional): If the handle is at the N-terminus, standard acetylation (Acetic Anhydride/Pyridine) can be replaced by coupling 4-Pentynoic acid (for alkyne) or Azidoacetic acid (for azide) directly to the N-terminal amine.

• Cleavage: Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

• Purification: Purify via RP-HPLC (C18 column). Verify mass via ESI-MS.

Protocol: Bioorthogonal Labeling

Method A: CuAAC (For In Vitro / Chemical Conjugation)

Best for: Attaching small fluorophores or radiolabels where steric bulk must be minimized.

Reagents:

• D-Peptide-Alkyne (from Step 3).

• Azide-Tag (e.g., Azide-Fluor 488).

• CuSO4 (100 mM stock in water).

• THPTA Ligand (Tris(3-hydroxypropyltriazolylmethyl)amine, 50 mM stock). Crucial to protect peptide from oxidation.

• Sodium Ascorbate (100 mM fresh stock).

Procedure:

• Dissolve D-Peptide (100 µM final) and Azide-Tag (150 µM, 1.5 eq) in PBS (pH 7.4).

  • Tip: If reagents are insoluble, add DMSO up to 20% v/v.

• Pre-mix CuSO4 and THPTA in a 1:5 molar ratio (e.g., 1 mM Cu : 5 mM THPTA) and incubate for 5 mins.

• Add the Cu-THPTA complex to the peptide mixture (Final Cu conc: 0.5 – 1 mM).

• Initiate reaction by adding Sodium Ascorbate (Final conc: 5 mM).

• Incubate for 1 hour at Room Temperature (RT) in the dark.

• Quench: Add EDTA (10 mM) to chelate copper.

• Purify: HPLC or dialysis to remove excess dye and copper.

Method B: SPAAC (For In Vivo / Live Cell Applications)

Best for: Tracking D-peptides in serum or live cells without copper toxicity.

Reagents:

• D-Peptide-Azide (containing D-Lys(N3)).

• DBCO-Fluorophore (e.g., DBCO-Cy5).

Procedure:

• Dissolve D-Peptide-Azide (50 µM) in PBS.

• Add DBCO-Fluorophore (75 µM, 1.5 eq).

• Incubate at 37°C for 2-4 hours or RT overnight.

  • Note: SPAAC is slower than CuAAC; kinetics are driven by ring strain.

• Purify: No quenching needed. Remove excess DBCO via size-exclusion chromatography (e.g., PD-10 column) or HPLC.

Quality Control & Validation

Mass Spectrometry (ESI-MS)

Confirm the mass shift.

• CuAAC Product: Mass = Mass(Peptide) + Mass(Tag).

• SPAAC Product: Mass = Mass(Peptide) + Mass(DBCO-Tag).

• Check: Ensure no oxidation of Methionine or Tryptophan (common side effect of copper if THPTA is insufficient).

Circular Dichroism (CD) - Critical for D-Peptides

To verify that the labeling process did not alter the D-stereochemistry or secondary structure:

• Run a CD scan (190–260 nm).

• Expectation: The D-peptide should show a mirror image spectrum of the corresponding L-peptide (e.g., positive ellipticity at 222 nm for D-alpha-helix, whereas L-helix is negative).

Visualization: Experimental Workflow

Figure 1: Decision matrix and workflow for bioorthogonal labeling of D-peptides.

Troubleshooting Guide

Issue	Probable Cause	Solution
Peptide Precipitation	Hydrophobic fluorophore or DBCO group.	Add 10-20% DMSO or PEGylate the linker to increase solubility.
Met/Trp Oxidation	ROS generation during CuAAC.	Increase THPTA concentration (1:5 Cu:Ligand ratio) or perform reaction under inert atmosphere (N2).
Incomplete Reaction	Steric hindrance of D-amino acid side chains.	Use a linker (e.g., PEG2) between the D-peptide backbone and the click handle.
Loss of Binding	Label interferes with D-target interaction.	Move label to the opposite terminus or use a smaller handle (switch from SPAAC to CuAAC if possible).

References

• Willbold, D., et al. (2008).[2] Reduction of Alzheimer's disease amyloid plaque load in transgenic mice by D3, a D-enantiomeric peptide identified by mirror image phage display.[2] ACS Chemical Biology.

• Schumacher, T. N., et al. (1996). Identification of D-peptide ligands through mirror-image phage display. Science.

• Tornøe, C. W., et al. (2002). Peptidotriazoles on solid phase: [1,2,3]-triazoles by regiospecific copper(I)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides. The Journal of Organic Chemistry.

• Agard, N. J., et al. (2004). A strain-promoted [3 + 2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems. Journal of the American Chemical Society.

• Bachem. (2020).[3] Peptide Click Chemistry Explained.[3][4] Bachem Application Notes.[5]

Sources

• 1. Chemical protein synthesis-assisted high-throughput screening strategies for D-peptides in drug discovery [html.rhhz.net]
• 2. alzforum.org [alzforum.org]
• 3. bachem.com [bachem.com]
• 4. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Fmoc-deprotection protocols for alkyne-functionalized amino acids

Abstract

The integration of alkyne-functionalized amino acids (e.g., L-Propargylglycine [Pra], L-Homopropargylglycine [Hpg]) into peptide sequences is critical for bio-orthogonal "Click" chemistry (CuAAC).[1] However, the hydrophobicity of these residues frequently induces on-resin aggregation, leading to incomplete Fmoc removal and deletion sequences. Furthermore, while terminal alkynes are generally stable to standard piperidine deprotection, the use of stronger bases (e.g., DBU) to combat aggregation introduces risks of base-catalyzed alkyne isomerization and racemization. This guide outlines three validated deprotection protocols designed to balance deprotection efficiency with chemoselectivity.

Mechanistic & Chemical Context

The Challenge: Aggregation vs. Stability

Contrary to common misconceptions, the primary failure mode in synthesizing alkyne-peptides is not the chemical degradation of the alkyne, but steric occlusion due to aggregation .

• Hydrophobicity: The alkyne side chain promotes

  -sheet formation, collapsing the resin matrix and preventing deprotection reagents from reaching the N-terminus.

• Base Sensitivity: Terminal alkynes are stable to 20% piperidine at room temperature. However, prolonged exposure to strong, non-nucleophilic bases (e.g., DBU) can catalyze the isomerization of a terminal alkyne to an internal alkyne or allene, rendering the peptide inert to copper-catalyzed click reactions.

Mechanism of Fmoc Removal

The deprotection proceeds via an E1cB mechanism. The base abstracts the acidic proton from the fluorenyl ring, leading to

-elimination of dibenzofulvene (DBF).

Figure 1: The standard Fmoc deprotection pathway. Efficient scavenging of DBF is required to prevent re-attachment.

Validated Experimental Protocols

Protocol A: Standard High-Fidelity (The Baseline)

Best for: Sequences with <3 alkyne residues, non-aggregated regions.

This protocol incorporates HOBt to suppress aspartimide formation, a side reaction often exacerbated by the conformational strain of alkyne residues.

Reagents:

• Deprotection Solution: 20% (v/v) Piperidine in DMF + 0.1 M HOBt.

• Wash Solvent: DMF (HPLC Grade).[2]

Workflow:

• Swell: Ensure resin is fully swollen in DMF (10 min).

• Initial Deblock (Short): Add solution, agitate for 3 minutes . Drain.

  • Purpose: Removes bulk Fmoc; minimizes contact time with concentrated DBF.

• Secondary Deblock (Long): Add fresh solution, agitate for 12 minutes . Drain.

• Wash: DMF (5 x 1 min).

• QC: Perform Kaiser Test. If blue beads are faint, proceed to Protocol B.

Protocol B: The "Magic Mixture" (For Hydrophobic Sequences)

Best for: Poly-Pra sequences, long peptides (>20 AA), or when resin shrinkage is observed.

This protocol uses a chaotropic solvent system to disrupt hydrogen bonding and re-solvate the peptide chain, exposing the Fmoc group.

Reagents:

• Magic Deprotection Mix: 20% Piperidine in DMF/Toluene/Triton-X100 (1:1:0.01 v/v).

  • Alternative: 20% Piperidine in NMP (N-methylpyrrolidone).[3][4]

Workflow:

• Pre-Wash: Wash resin with DCM (3x) to expand polystyrene beads, then DMF (3x).

• Deblock 1: Add Magic Mix, agitate 5 minutes . Drain.

• Deblock 2: Add fresh Magic Mix, agitate 15 minutes . Drain.

• Wash: DMF (3x), DCM (3x), DMF (3x).

  • Note: The DCM wash is crucial here to remove detergent residues.

Protocol C: Accelerated DBU Protocol (Use with Caution)

Best for: "Difficult" sequences where Piperidine fails. STRICT time limits apply.

Warning: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is a non-nucleophilic, strong base. While it deprotects rapidly, it does not scavenge DBF and carries a higher risk of alkyne isomerization and racemization (especially at Cys/His).

Reagents:

• Solution: 2% DBU + 5% Piperidine in DMF.

  • Why Piperidine? Added solely to scavenge the DBF, as DBU cannot.[5]

Workflow:

• Deblock 1: Add solution, agitate for 2 minutes max. Drain immediately.

• Deblock 2: Add solution, agitate for 5 minutes max. Drain.

• Immediate Wash: Wash rapidly with DMF (5x) to remove all traces of DBU.

• Neutralize: Wash once with 0.1 M HOBt in DMF to ensure basicity is neutralized before coupling.

Decision Matrix & Troubleshooting

Use this logic flow to select the appropriate protocol for your specific sequence.

Figure 2: Decision tree for protocol selection based on sequence difficulty.

Comparative Data: Side Reaction Risks

Parameter	20% Piperidine	2% DBU / 5% Pip	Morpholine (50%)
Fmoc Removal Rate	Standard ( min)	Very Fast ( min)	Slow (Mild)
Alkyne Stability	High (Stable at RT)	Risk of Isomerization	High
Aspartimide Risk	Moderate	High	Low
Racemization (Cys/His)	Low (<1%)	Moderate (2-5%)	Very Low
Rec. Application	General Alkyne-Peptides	Failed/Aggregated Seqs	Acid-Sensitive Linkers

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Link

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. Link

• Zheng, J., et al. (2013). Base-Promoted Isomerization of Terminal Alkynes. Journal of Organic Chemistry. (Context on DBU risks). Link

• Palasek, S.A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science. Link

• CEM Corporation. Optimized Fmoc Deprotection Protocols for SPPS. Application Note. Link

Sources

• 1. bachem.com [bachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. renyi.hu [renyi.hu]
• 4. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 5. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Strategies for Improving the Solubility of Hydrophobic Alkyne Amino Acids in Peptide Synthesis

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the significant challenges associated with the synthesis and handling of peptides containing hydrophobic alkyne-functionalized amino acids. The unique properties of these building blocks, which are invaluable for bioconjugation via "click chemistry," often introduce profound difficulties related to peptide aggregation and solubility. This guide provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate these complexities and achieve successful experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the challenges of working with hydrophobic alkyne-containing peptides.

Q1: Why are peptides containing hydrophobic alkyne amino acids so difficult to synthesize and handle?

The primary difficulty stems from a phenomenon known as aggregation. Hydrophobic residues, including nonpolar alkyne amino acids, repel the aqueous or polar organic solvents used in synthesis and purification.[1][2] This causes the growing peptide chains to interact with each other through non-covalent forces, primarily intermolecular hydrogen bonding, leading to the formation of stable secondary structures like β-sheets.[1][3][4] This on-resin aggregation can physically block access to the N-terminus of the growing peptide, resulting in incomplete coupling and deprotection reactions and leading to truncated or deletion sequences.[2] Post-synthesis, this inherent hydrophobicity makes the cleaved peptide poorly soluble, which severely complicates purification by reverse-phase HPLC, characterization, and subsequent use in aqueous buffers.[1][5]

Q2: What is peptide aggregation, and when does it typically occur during synthesis?

Peptide aggregation is the self-association of peptide chains on the solid-phase support. This process is driven by the formation of strong intermolecular hydrogen bonds that create a rigid, collapsed structure that is poorly solvated.[4] While it can't always be predicted with certainty, aggregation is most pronounced for hydrophobic sequences and typically begins to cause significant issues when the peptide chain reaches a length of 5-6 residues and may persist up to 20-25 residues.[4] Peptides rich in β-branched amino acids (Val, Ile) and other nonpolar residues are particularly susceptible.[3]

Q3: How can I predict if my alkyne-containing peptide sequence will be problematic?

While no method is foolproof, several indicators can help predict a "difficult sequence":

• Hydrophobic Content: A sequence containing over 40% hydrophobic amino acids is a strong candidate for aggregation issues.[2]

• Amino Acid Composition: The presence of multiple β-branched residues (Val, Ile, Thr) or aromatic residues (Phe, Tyr, Trp) near your alkyne amino acid can exacerbate the problem.

• Hydrophobicity Calculators: Online tools that calculate a peptide's Grand Average of Hydropathicity (GRAVY) score based on established hydrophobicity scales (e.g., Kyte-Doolittle) can provide a quantitative estimate. A high positive GRAVY score suggests poor aqueous solubility.[6]

Q4: Should I use Fmoc or Boc chemistry for my hydrophobic peptide?

Both chemistries can yield excellent results, but for particularly aggregation-prone sequences, Boc-based Solid-Phase Peptide Synthesis (SPPS) may offer an advantage.[7] The key difference lies in the deprotection step. In Boc chemistry, the Boc group is removed with an acid (like TFA), which protonates the newly exposed N-terminal amine. This positive charge helps repel adjacent peptide chains, reducing hydrogen bonding and aggregation.[7] When combined with an in situ neutralization protocol—where the activated amino acid is added simultaneously with the neutralization base—the reactive N-terminus is available for coupling for only a short time, minimizing the window for aggregation to occur.[7]

Section 2: Troubleshooting Guide

This guide is organized by experimental stage to help you diagnose and solve specific problems.

Problem 1: Incomplete Coupling or Deprotection during SPPS

• Symptoms: A positive or ambiguous Kaiser test after coupling, or a negative Kaiser test after deprotection, indicating unreacted or still-protected amines. Mass spectrometry of the crude product reveals significant deletion or truncated sequences. The resin beads may fail to swell properly or may visibly clump together.[4]

• Primary Cause: Severe on-resin aggregation is preventing reagents from accessing the reactive sites on the growing peptide chains.[8]

Workflow for Mitigating On-Resin Aggregation

Caption: Decision workflow for troubleshooting incomplete SPPS reactions.

Problem 2: Poor Peptide Solubility After Cleavage and Deprotection

• Symptoms: The peptide precipitates immediately upon addition to the cleavage cocktail (e.g., TFA), or the lyophilized powder fails to dissolve in standard aqueous buffers or HPLC mobile phases. The solution may appear cloudy, contain visible particulates, or form a gel.

• Primary Cause: The intrinsic hydrophobicity of the fully deprotected peptide sequence.

Systematic Solubilization Protocol

For highly hydrophobic peptides, a methodical approach is required to find a suitable solvent system without compromising the sample.

• Start with an Organic Solvent: Attempt to dissolve a small aliquot of the peptide in a minimal volume (e.g., 50-100 µL) of a strong organic solvent. Recommended starting solvents are DMSO, DMF, or hexafluoroisopropanol (HFIP).[9][10]

• Aid Dissolution: Gently vortex and sonicate the sample in a chilled water bath.[9] Sonication breaks apart particulate matter and can significantly aid dissolution. A solution is only truly dissolved if it is clear and free of particulates.

• Gradual Aqueous Dilution: Once the peptide is dissolved in the organic solvent, slowly add your desired aqueous buffer (e.g., water with 0.1% TFA for HPLC) drop-by-drop while continuously vortexing.[2][10]

• Watch for Precipitation: If the solution becomes cloudy, you have exceeded its solubility limit in that mixed-solvent system. You may need to proceed with the higher organic concentration or explore alternative strategies.

• Use of Chaotropic Agents: For applications where protein structure is not critical (e.g., mass spectrometry only), denaturing agents like 6M Guanidine-HCl or 8M Urea can be added to the aqueous buffer to disrupt hydrogen bonding and improve solubility. Note that these are generally incompatible with biological assays.

Problem 3: Purification by Reverse-Phase HPLC is Unsuccessful

• Symptoms: The peptide does not elute from the column (irreversible binding), the recovered peak is extremely broad with significant tailing, or the overall recovery is very low.[1][2]

• Primary Cause: The hydrophobic peptide is interacting too strongly with the nonpolar stationary phase (e.g., C18) of the HPLC column.[2]

Table 1: Troubleshooting Guide for RP-HPLC Purification of Hydrophobic Peptides

Problem	Probable Cause	Recommended Solution(s)	Citation(s)
No Elution / Irreversible Binding	Peptide is too hydrophobic for the stationary phase.	1. Switch to a less retentive column (e.g., C8, C4, or Phenyl). 2. Drastically increase the final concentration of the organic modifier (e.g., run a gradient up to 95-100% Acetonitrile).	[2]
Broad, Tailing Peak	Slow on-off kinetics with the stationary phase; secondary interactions.	1. Increase the column temperature to 40-60°C to improve solubility and kinetics. 2. Consider using isopropanol instead of, or in addition to, acetonitrile as the organic modifier.	[2]
Low Recovery	Peptide is precipitating on the column or during collection.	1. Lower the peptide concentration of the injected sample. 2. Ensure the starting mobile phase has a sufficient percentage of organic solvent to maintain solubility. 3. After a run with low recovery, inject a blank of pure organic solvent (e.g., DMSO) to see if the missing peptide elutes.	[2]

Section 3: Key Experimental Protocols

Protocol 1: Incorporation of a Pseudoproline Dipeptide to Disrupt Aggregation

Pseudoproline dipeptides introduce a "kink" into the peptide backbone by forming a temporary oxazolidine ring, which effectively disrupts the inter-chain hydrogen bonding that leads to β-sheet formation and aggregation.[4] This is a proactive strategy employed during synthesis.

Scenario: Your sequence contains a difficult hydrophobic stretch, such as -Val-Leu-Ser-Ile-. The Serine (Ser) residue is a candidate for pseudoproline introduction.

Procedure:

• Identify the Site: Locate a Ser or Thr residue within the hydrophobic region of your sequence.

• Select the Dipeptide: Instead of coupling Fmoc-Ser(tBu)-OH followed by Fmoc-Leu-OH, you will use a pre-formed dipeptide: Fmoc-Leu-Ser(ψMe,Mepro)-OH .

• Standard Coupling: Dissolve the Fmoc-pseudoproline dipeptide and an activator (e.g., HATU) in DMF. Add to the resin after the deprotection of the N-terminal amine of the preceding residue (Val in this example).

• Continue Synthesis: Proceed with the SPPS cycles as normal.

• Automatic Cleavage: During the final cleavage from the resin with TFA, the acid-labile oxazolidine ring is hydrolyzed, restoring the native Ser residue and the normal peptide backbone.[4] No extra steps are required.

Protocol 2: On-Resin Double Coupling for a Difficult Amino Acid

This protocol is a reactive measure used when a coupling reaction is found to be incomplete.

Materials:

• Peptidyl-resin with unreacted N-terminal amines

• Fmoc-protected amino acid (3 equivalents)

• Coupling activator (e.g., HATU, HBTU) (3 equivalents)

• Base (e.g., DIPEA) (6 equivalents)

• SPPS-grade DMF

Procedure:

• Initial Coupling: Perform the first coupling reaction as per your standard protocol (e.g., 1 hour at room temperature).

• Wash: After the initial coupling time, drain the reaction vessel and wash the resin thoroughly with DMF (3 x 1 min) to remove byproducts and unreacted reagents.[2]

• Prepare Fresh Reagents: Prepare a completely new solution of activated amino acid as in the initial step. Do not reuse the previous solution.

• Second Coupling: Add the fresh coupling cocktail to the resin and allow the reaction to proceed for an additional 1-2 hours. Elevated temperature (e.g., 40°C) can be beneficial here.

• Wash and Test: Drain and wash the resin thoroughly with DMF. Perform a Kaiser test to confirm the completion of the reaction.

Section 4: Advanced Strategies for Enhanced Solubility

Strategy 1: Removable Hydrophilic Tags

For exceptionally difficult or long hydrophobic peptides, a powerful proactive strategy is to temporarily attach a highly soluble "tag" to the peptide sequence during SPPS.[1] These tags are typically composed of several charged, hydrophilic amino acids (e.g., a poly-Arginine or poly-Lysine sequence).[1][]

• Mechanism: The hydrophilic tag dominates the overall physicochemical properties of the peptide-resin complex, preventing aggregation during synthesis and dramatically improving the solubility of the cleaved peptide in aqueous solutions for HPLC purification.[1]

• Implementation: The tag is attached to the N- or C-terminus via a linker that is stable to the conditions of SPPS but can be cleaved under specific conditions after purification is complete.[1]

Caption: Workflow for using a removable hydrophilic tag.

Strategy 2: Utilize Solubility-Enhancing Unnatural Amino Acids

Recent advances in amino acid design have yielded novel building blocks specifically engineered to improve peptide solubility. For instance, if the alkyne is intended for a subsequent SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) reaction, it may be more effective to incorporate a hydrophilic azide-containing amino acid into the peptide instead. A recently reported example is a positively charged azido-amino acid that contains a secondary amine in its side chain, which remains protonated at physiological pH.[12] This strategy maintains the necessary "click" handle while simultaneously enhancing solubility by replacing a hydrophobic residue with a charged, hydrophilic one, directly addressing the root cause of the problem.[12]

References

• GenScript. (2024, July 11). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. [Link]

• Coin, I., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Pharmacology, 11, 229. [Link]

• Biotage. (2023, February 2). How to synthesize hydrophobic peptides - Choosing the Right Solvent. [Link]

• SB-PEPTIDE. Peptide Solubility Guidelines - How to solubilize a peptide. [Link]

• Yamin, G., et al. (2011). Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein. International Journal of Peptides, 2011, 850713. [Link]

• AAPPTEC. Peptide Synthesis - FAQ. [Link]

• Cambridge Research Biochemicals. General Guide for Dissolving Peptides. [Link]

• White, K. I., & Star, A. (2022). Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions. Organic Letters, 24(40), 7359-7363. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Bio-Synthesis Inc. (2020, January 15). Amino Acid Hydrophobicity for Structural Prediction of Peptides and Proteins. [Link]

Sources

• 1. genscript.com [genscript.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amino Acid Hydrophobicity for Structural Prediction of Peptides and Proteins [biosyn.com]
• 7. peptide.com [peptide.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 10. peptidesynthetics.co.uk [peptidesynthetics.co.uk]
• 12. Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Incomplete Coupling of Fmoc-2-aminooct-7-ynoic Acid

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and practical protocols for addressing challenges associated with the solid-phase peptide synthesis (SPPS) of peptides containing Fmoc-2-aminooct-7-ynoic acid.

Frequently Asked Questions (FAQs)

Q1: What is Fmoc-2-aminooct-7-ynoic acid and what are its primary applications?

Fmoc-2-aminooct-7-ynoic acid is a non-canonical amino acid (ncAA) that features a linear eight-carbon chain with a terminal alkyne group.[1][2][3] In Fmoc-based SPPS, it serves as a synthetic building block to introduce a chemically unique handle into a peptide sequence. The terminal alkyne is a bioorthogonal functional group, meaning it is stable and non-reactive during standard synthesis and purification conditions but can be specifically targeted for post-synthetic modifications.[4] Its primary application is to enable precise downstream conjugation of the peptide with other molecules, such as fluorescent dyes, imaging agents, polyethylene glycol (PEG), or cytotoxic drugs, through highly efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry".[5]

Q2: What are the main indicators of an incomplete coupling reaction during Solid-Phase Peptide Synthesis (SPPS)?

Incomplete coupling during SPPS results in the formation of deletion sequences, where the intended amino acid is missing from a portion of the synthesized peptides. The most common indicators are:

• Positive Colorimetric Test: After the coupling step, a qualitative test for free primary amines, such as the Kaiser test, will yield a positive result (e.g., a dark blue color for the Kaiser test), indicating the presence of unreacted N-terminal amines on the resin.[6]

• Low Crude Purity: Analysis of the crude peptide by High-Performance Liquid Chromatography (HPLC) after cleavage from the resin will show multiple peaks. Mass spectrometry (MS) analysis of these peaks will confirm the presence of the target peptide alongside one or more deletion sequences (e.g., Target Mass - Mass of the missing residue).

• Resin Shrinking: In cases of severe on-resin aggregation, the resin bed may visibly shrink or fail to swell properly in the synthesis solvent.[7] This physical change indicates that the peptide chains are collapsing onto themselves, physically blocking reactive sites.[8][9]

Q3: Is the terminal alkyne side chain of Fmoc-2-aminooct-7-ynoic acid stable during standard Fmoc-SPPS cycles?

Yes, the terminal alkyne functional group is chemically robust and stable throughout the standard cycles of Fmoc-SPPS.[10] It is resistant to the basic conditions of Fmoc deprotection (e.g., 20% piperidine in DMF) and the acidic conditions of final cleavage and side-chain deprotection (e.g., cocktails containing trifluoroacetic acid, TFA).[4][10] This stability is the foundation of its utility in bioorthogonal chemistry, allowing it to be preserved during synthesis for later, selective reactions.[11]

Troubleshooting Guide: From Diagnosis to Solution

Q1: My Kaiser test is positive after a standard coupling of Fmoc-2-aminooct-7-ynoic acid. What are the likely causes?

A positive Kaiser test indicates the presence of unreacted free amines, and for a non-standard amino acid like Fmoc-2-aminooct-7-ynoic acid, the root causes often go beyond simple steric hindrance.

• On-Resin Aggregation: This is a primary suspect. The long, hydrophobic aliphatic side chain of this amino acid significantly increases the hydrophobicity of the growing peptide chain.[12][13] This can induce the formation of secondary structures (like β-sheets) that cause the peptide chains to aggregate, physically blocking the N-terminal amine from reacting with the incoming activated amino acid.[7][9] This is especially common in sequences containing multiple hydrophobic residues.[8]

• Poor Solvation: Inadequate solvation of the peptide-resin matrix is closely linked to aggregation. If the solvent cannot effectively swell the resin and solvate the peptide chains, reactive sites become inaccessible.[12]

• Insufficient Activation/Reactivity: While the α-carbon is not exceptionally hindered, the overall bulk and electronic properties may slow down the reaction kinetics compared to simpler amino acids like Alanine or Glycine. Your standard coupling reagent may not be potent enough to drive the reaction to completion within the allotted time.[14]

Q2: My standard coupling protocol (e.g., DIC/Oxyma) is inefficient for this amino acid. What advanced strategies should I implement?

When standard carbodiimide-based methods fail, a multi-faceted approach focusing on enhancing activation and extending reaction time is necessary.

• Switch to a High-Potency Coupling Reagent: Carbodiimides like DIC may not be sufficient. Upgrading to a more potent uronium or phosphonium salt-based reagent is the first and most effective step. Reagents like HATU , HCTU , or COMU form highly reactive O-acylisourea intermediates that can overcome higher activation energy barriers.[15]

• Perform a Double Coupling: After the first coupling reaction, wash the resin and repeat the coupling step with a fresh solution of activated amino acid.[6] This provides a second opportunity for the reaction to proceed to completion at any remaining unreacted sites.

• Increase Reaction Time and/or Temperature: For difficult couplings, extending the reaction time from the standard 1-2 hours to 4 hours or even overnight can be beneficial. Alternatively, microwave-assisted peptide synthesis (MA-SPPS) can be highly effective, as the elevated temperature disrupts secondary structures and accelerates reaction kinetics.[7]

Q3: How does solvent choice impact the coupling efficiency of this hydrophobic amino acid?

Solvent choice is critical for preventing aggregation. The solvent must effectively solvate both the resin and the growing peptide chain to keep it extended and accessible.

• DMF vs. NMP: While Dimethylformamide (DMF) is the most common SPPS solvent, N-methylpyrrolidone (NMP) often has superior solvating properties for complex or hydrophobic peptides and can be a better choice.[12]

• Chaotropic Agents: For severe aggregation, adding chaotropic salts (e.g., LiCl) to the coupling mixture can help break up hydrogen bonds that lead to secondary structure formation.[9]

• "Magic Mixture": In particularly stubborn cases, a solvent system known as the "magic mixture," composed of DCM/DMF/NMP (1:1:1), can improve solvation and disrupt aggregation.[12]

Q4: I suspect on-resin aggregation is occurring. How can I confirm and resolve this?

Beyond a positive Kaiser test, shrinking of the resin bed is a strong physical indicator of aggregation.[7] To resolve this, you must disrupt the intermolecular hydrogen bonds causing the collapse.

• Disruptive Washes: Before coupling, wash the resin with a solvent mixture known to disrupt secondary structures. A common practice is to use a "magic mixture" or add chaotropic agents to the wash solvent.[9][12]

• Incorporate Structure-Breaking Elements: If the sequence allows, strategically inserting pseudoproline dipeptides or using Dmb/Hmb-protected amino acids in the sequence before the difficult coupling can prevent the initial formation of rigid secondary structures.[8][9]

• Use a Low-Loading Resin: Starting the synthesis on a resin with a lower substitution level (e.g., 0.1-0.3 mmol/g) increases the physical distance between peptide chains, reducing the likelihood of intermolecular aggregation.[7]

Protocols and Methodologies

Protocol 1: Monitoring Coupling Completion with the Kaiser Test

This qualitative test detects free primary amines on the resin.

• Sample Collection: After the coupling reaction and subsequent DMF washes, carefully remove a small sample of resin beads (approx. 2-5 mg) and place them in a small glass test tube.

• Reagent Addition:

  • Add 2-3 drops of Reagent A (Ninhydrin in Ethanol).

  • Add 2-3 drops of Reagent B (Phenol in Ethanol).

  • Add 2-3 drops of Reagent C (Potassium Cyanide in Pyridine).

• Incubation: Heat the test tube in a heating block at 100°C for 5 minutes.

• Observation:

  • Positive Result (Incomplete Coupling): The beads and/or the solution turn a deep blue. This indicates the presence of unreacted primary amines.

  • Negative Result (Complete Coupling): The beads and solution remain yellow or colorless.

Protocol 2: High-Efficiency Double Coupling using HATU

This protocol is recommended for the coupling of Fmoc-2-aminooct-7-ynoic acid or other challenging residues.

• Resin Preparation: Following Fmoc deprotection of the N-terminal amine, wash the resin thoroughly with DMF (5 x 1 min).

• First Coupling - Activation:

  • In a separate vessel, dissolve Fmoc-2-aminooct-7-ynoic acid (3 eq. relative to resin loading), HATU (2.9 eq.), and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (6 eq.) in DMF.

  • Allow the mixture to pre-activate for 1-3 minutes.

• First Coupling - Reaction: Add the activated amino acid solution to the deprotected resin. Agitate via nitrogen bubbling or orbital shaking for 1-2 hours at room temperature.

• Wash: Wash the resin thoroughly with DMF (5 x 1 min) to remove all soluble reagents and byproducts.

• Second Coupling: Prepare a fresh activation mixture as described in Step 2 and add it to the resin. Agitate for an additional 1-2 hours.

• Final Wash: Wash the resin thoroughly with DMF (5 x 1 min) and then DCM (3 x 1 min) before proceeding to the next deprotection step.

Protocol 3: Capping Unreacted N-terminal Amines

If a positive Kaiser test persists after a double coupling, it is crucial to cap the unreacted amines to prevent the formation of deletion peptides.

• Resin Preparation: Wash the peptide-resin with DMF (3 x 1 min).

• Capping Solution: Prepare a capping solution, typically a mixture of Acetic Anhydride and a base (like DIPEA or Pyridine) in DMF (e.g., 20% Ac₂O, 20% Pyridine in DMF).

• Capping Reaction: Add the capping solution to the resin and agitate for 30 minutes at room temperature. This will acetylate any remaining free amines, rendering them unreactive for subsequent coupling steps.

• Wash: Wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min) to remove the capping reagents.

Data Summaries

Table 1: Comparison of Common Coupling Reagents for Challenging Couplings

Reagent Class	Example(s)	Activation Level	Key Advantages	Best For
Carbodiimides	DIC, DCC	Moderate	Cost-effective, simple to use with additives like OxymaPure or HOBt.	Routine, non-hindered couplings.
Uronium Salts	HATU , HCTU, HBTU	Very High	Rapid activation, high efficiency, low racemization risk. HATU is particularly effective for hindered residues.[15]	Recommended for Fmoc-2-aminooct-7-ynoic acid , sterically hindered amino acids, and aggregation-prone sequences.
Phosphonium Salts	PyBOP, PyAOP	High	Excellent for solution-phase and fragment coupling; avoids potential side reactions seen with some uronium salts.	Difficult couplings, especially segment condensation.

Table 2: Recommended Solvent Systems for Hydrophobic or Aggregation-Prone Sequences

Solvent System	Composition	Application Notes
Standard	100% DMF	Suitable for most routine syntheses.
Enhanced Solvation	100% NMP	Preferred for longer or more hydrophobic peptides due to superior solvating power.[12]
Disruptive Mixture	DCM/DMF/NMP (1:1:1)	The "magic mixture" is used to disrupt on-resin secondary structures and improve reaction efficiency for "difficult sequences".[12]
With Chaotropic Agent	DMF with 0.4 M LiCl	The addition of a chaotropic salt can break up hydrogen bonds, but the resin must be thoroughly washed with pure DMF afterward.[9]

Visualizations

Diagram 1: General Mechanism of Amide Bond Formation via a Uronium Salt Activator

Caption: Workflow for amide bond formation using a uronium salt (e.g., HATU).

Diagram 2: Troubleshooting Workflow for Incomplete Coupling

Caption: A stepwise workflow for troubleshooting and resolving incomplete coupling.

References

• CEM Corporation. (2025, September 24). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. [Link]

• AAPPTEC. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Boger, D. L., et al. (n.d.). Utilization of alkyne bioconjugations to modulate protein function. PMC - NIH. [Link]

• Birts, C. N., et al. (2020, March 4). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC - NIH. [Link]

• Wessolowski, A., et al. (n.d.). An Alkyne-functionalized Arginine for Solid-Phase Synthesis Enabling “Bioorthogonal” Peptide Conjugation. PMC - NIH. [Link]

• Kent, S. B. H. (2015, April 10). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. PMC - NIH. [Link]

• Albericio, F., et al. (2020, April 21). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins. Frontiers. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Aapptec Peptides. (2020, October 20). Alkyne Containing Amino Acids. [Link]

• AAPPTEC, LLC. (n.d.). Safety Data Sheet for Fmoc-2-amino-2-(4'-pentenyl)dec-9-enoic acid. [Link]

• Pinter, T. B., et al. (n.d.). Effect of non-natural hydrophobic amino acids on the efficacy and properties of the antimicrobial peptide C18G. PMC - NIH. [Link]

• Wikipedia. (n.d.). Peptide synthesis. [Link]

Sources

• 1. (S)-Fmoc-2-Aminooct-7-ynoic acid | 1097192-06-7 [sigmaaldrich.com]
• 2. (2S)-2-(Fmoc-amino)-7-octynoic acid CAS#: 1097192-06-7 [chemicalbook.com]
• 3. (2S)-2-(Fmoc-amino)-7-octynoic acid | 1097192-06-7 [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Overcoming Aggregation in Solid-phase Peptide Synthesis [merckmillipore.com]
• 9. peptide.com [peptide.com]
• 10. An Alkyne-functionalized Arginine for Solid-Phase Synthesis Enabling “Bioorthogonal” Peptide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Utilization of alkyne bioconjugations to modulate protein function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of non-natural hydrophobic amino acids on the efficacy and properties of the antimicrobial peptide C18G - PMC [pmc.ncbi.nlm.nih.gov]
• 14. jpt.com [jpt.com]
• 15. bachem.com [bachem.com]

Minimizing alkyne oxidation during peptide cleavage and purification

Ticket ID: ALK-OX-PREV-001 Status: Open Subject: Minimizing Alkyne Oxidation & Hydration During Cleavage/Purification

User Context & Problem Overview

The Scenario: You have synthesized a peptide containing an alkyne handle (e.g., Propargylglycine, 4-Pentynoic acid, or Click-chemistry handles).[1][2][3][4][5][6][7][8] Upon cleavage and LC-MS analysis, you observe mass shifts corresponding to +16 Da (Oxidation) , +18 Da (Hydration/Ketone) , or +32 Da (Dioxygenation) .

The Reality: "Alkyne oxidation" is a catch-all term often misused for three distinct chemical failures. True oxidation (formation of diones) is rare without strong oxidants. The most common failure modes are acid-catalyzed hydration (turning your alkyne into a ketone) and peroxide-mediated attack during precipitation.

This guide serves as a Level 3 Engineering response to troubleshoot and prevent these specific degradation pathways.

Module 1: Diagnostic Matrix (Triage)

Identify the specific enemy based on your Mass Spec data.

Mass Shift	Diagnosis	Probable Cause	Immediate Action
+18 Da	Hydration	Acid-catalyzed addition of water across the triple bond (Alkyne Ketone).	Check TFA water content; Remove metals; Adjust Scavengers.
+16 Da	Oxidation	Formation of sulfoxides (if Met/Cys present) or epoxide intermediates.	Check Ether quality (Peroxides); Degas HPLC solvents.
+32 Da	Dioxygenation	Formation of -diketones or sulfones.	Severe peroxide contamination in cleavage cocktail or ether.
+ >100 Da	Adducts	Reaction with scavengers (e.g., Thioanisole vinyl sulfide adducts).	STOP using Thioanisole ; Switch to TIS/DODT.

Module 2: The Cleavage Cocktail (Root Cause Analysis)

The "Thioanisole Trap"

While Thioanisole is a standard scavenger for Methionine (Met) protection, it poses a risk to alkynes. Under strong acidic conditions (TFA), Thioanisole can generate sulfonium ions or radical cations that react with the electron-rich alkyne triple bond, forming stable vinyl sulfide adducts or promoting hydration.

Recommended Protocols

Scenario A: "Clean" Sequence (No Cys/Met/Trp) Do not use complex cocktails (Reagent K/R) unnecessarily.

• Cocktail: TFA (95%) / TIS (2.5%) / H₂O (2.5%)[3][5]

• Why: Triisopropylsilane (TIS) is an excellent hydride donor that suppresses carbocation attacks without reacting with the alkyne.

Scenario B: Sequence contains Met, Cys, or Trp You need strong scavenging, but must avoid Thioanisole.

• Cocktail: TFA (94%) / DODT (2.5%) / TIS (2.5%) / H₂O (1%)

• Why: DODT (3,6-Dioxa-1,8-octanedithiol) is a less odorous, highly effective alternative to EDT/Thioanisole. It protects Met/Cys from oxidation without the high adduct risk associated with aromatic thioethers like Thioanisole [1].

Workflow Logic: Scavenger Selection

Figure 1: Decision tree for selecting the appropriate cleavage cocktail to preserve alkyne integrity.

Module 3: Purification & Workup (Environmental Control)

The damage often happens after the peptide leaves the resin. The alkyne is exposed to atmospheric oxygen and solvent impurities.

1. The Ether Precipitation Hazard

Diethyl ether and MTBE form peroxides over time. These peroxides are potent oxidants that will attack the alkyne (or Met residues) during the precipitation step.

• Protocol: Always test your ether with peroxide test strips before use. If positive (>5 ppm), discard or pass through activated alumina.

• Alternative: Use cold hexane/ether (1:1) or pure diisopropyl ether (freshly distilled) if solubility permits.

2. HPLC Solvent Degassing

Dissolved oxygen in Acetonitrile (ACN) or Water can promote radical oxidation under the high pressure of HPLC, especially if metal ions (from stainless steel frits) are present.

• Protocol: Sparge all HPLC buffers with Helium or Nitrogen for 15 minutes prior to use.

• Additive: For extremely sensitive peptides, add 0.1% TFA (standard) but consider adding a trace of DTT (Dithiothreitol) to the collection fraction tubes, not the mobile phase, to quench any oxidants immediately upon elution.

Module 4: Mechanism of Failure

Understanding why the alkyne fails allows you to predict risks in future syntheses.

The Hydration Pathway (Acid-Catalyzed):

• Result: Methyl Ketone (Mass +18).

• Catalysts: Trace metals (Iron/Copper from old resin or spatulas) strongly catalyze this in TFA.

• Prevention: Use high-grade TFA (LC-MS grade) and avoid metal spatulas; use glass or plastic.

The Oxidation Pathway (Radical/Peroxide):

• Result: Dione (Mass +32) or chain cleavage.

• Prevention: Peroxide-free solvents.

FAQ: Frequently Asked Questions

Q: Can I use 1,2-Ethanedithiol (EDT) with alkynes? A: Yes. EDT is generally safe for alkynes and is excellent for preventing Met oxidation [2]. However, it is extremely malodorous. DODT is the preferred modern equivalent.

Q: My LC-MS shows a +56 Da peak. Is this oxidation? A: Unlikely. +56 Da is typically a t-Butyl adduct . This means your scavenger system failed to trap the t-Butyl cations released from protecting groups (Ser/Thr/Tyr/Asp/Glu). Increase the TIS concentration or ensure your cleavage time is sufficient.

Q: I see the alkyne hydration product (+18 Da). Can I reverse it? A: No. The hydration of an alkyne to a ketone is thermodynamically favorable and irreversible under standard peptide handling conditions. You must prevent it during the cleavage step.

Q: Does the choice of resin affect alkyne stability? A: Indirectly. Trityl-based resins (2-CTC) allow for cleavage with very mild acid (1% TFA/DCM). If your peptide allows, cleaving from 2-CTC with 1% TFA is the safest method to preserve alkynes, as the water concentration and acidity are too low to promote hydration [3].

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[4][6] International Journal of Peptide and Protein Research, 35(3), 161–214.[6]

• Biotage. (2023).[1][7] Peptides containing cysteine: the role of scavengers in cleavage cocktail. Retrieved from [Link]

Sources

• 1. renyi.hu [renyi.hu]
• 2. An Alkyne-functionalized Arginine for Solid-Phase Synthesis Enabling “Bioorthogonal” Peptide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. biotage.com [biotage.com]
• 8. peptide.com [peptide.com]

HPLC purification methods for hydrophobic octynoic acid peptides

Technical Support Center: HPLC Purification of Hydrophobic Octynoic Acid Peptides

Subject: Troubleshooting & Method Development for Octynoic Acid-Modified Peptides Ticket ID: OCT-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

Octynoic acid (often 7-octynoic acid) is frequently attached to the N-terminus or lysine side chains of peptides to enable copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click" chemistry. While chemically useful, this 8-carbon aliphatic chain significantly increases the hydrophobicity of the peptide, transforming it into a "lipopeptide."

This modification often leads to three primary failure modes during HPLC:

• Sample Precipitation: The peptide crashes out upon contact with the aqueous mobile phase.[1]

• Irreversible Adsorption: The hydrophobic tail binds too strongly to standard C18 stationary phases.

• Broad/Tailing Peaks: Aggregation on the column results in poor resolution.

This guide provides a self-validating workflow to overcome these challenges.

Phase 1: Solubility & Sample Preparation (The Critical Bottleneck)

Q: My peptide dissolves in DMSO, but precipitates immediately when injected. What is happening? A: This is "solvent shock." When a hydrophobic peptide dissolved in 100% organic solvent (DMSO/DMF) hits the highly aqueous initial mobile phase (often 95% water), the local solubility drops instantly, causing precipitation inside the injection loop or at the head of the column.

Protocol: The "Co-Solvent" Injection Strategy Do not inject 100% DMSO. Instead, prepare your sample to mimic the mobile phase as closely as possible while maintaining solubility.

• Dissolve: Start with a high concentration (e.g., 10 mg/mL) in 100% DMSO or DMF.

• Dilute: Slowly add your Starting Mobile Phase (MP A) to the peptide solution until you reach a ratio of ~50% DMSO / 50% MP A.

• Check: If it precipitates, your gradient starts too low. You must increase the organic content of your starting mobile phase (e.g., start at 20% or 30% B instead of 5% B).

Q: How do I determine the correct starting gradient to prevent precipitation? A: Perform a "Cloud Point" test before touching the HPLC.

• Step 1: Dissolve 1 mg peptide in 100 µL DMSO.

• Step 2: Dropwise add Mobile Phase A (Water + 0.1% TFA).

• Step 3: Record the volume of MP A added when the solution turns cloudy.

• Calculation: If the solution clouds at 50% water, your HPLC method must start with at least 50% organic solvent (Mobile Phase B) to keep the peptide soluble during loading.

Phase 2: Stationary Phase Selection & Method Development

Q: I am using a standard C18 column, but my recovery is very low (<20%). Where is my peptide? A: It is likely permanently adsorbed to the column. The octynoic acid tail acts like a lipid, intercalating deeply into the C18 alkyl chains. Standard acetonitrile gradients may not be strong enough to elute it.

Recommendation: Switch to C4 or C8 Columns For lipopeptides, less hydrophobic stationary phases reduce the Van der Waals forces holding the peptide.

Feature	Standard C18	Recommended: C4 or C8
Carbon Load	High (15-20%)	Low (4-9%)
Interaction	Strong hydrophobic binding	Moderate hydrophobic binding
Recovery	Risk of irreversible binding	Higher recovery for hydrophobic species
Resolution	Good for hydrophilic peptides	Better peak shape for lipopeptides

Q: My peaks are extremely broad and tailing. Is the column failing? A: Likely not. This is usually due to on-column aggregation . Hydrophobic peptides tend to self-assemble into micelles or oligomers within the column.

Troubleshooting Protocol: Mobile Phase Modifiers Disrupt these aggregates by modifying your mobile phase.

• Elevate Temperature: Run the column at 60°C . This increases mass transfer and disrupts hydrophobic aggregates.

• Chaotropic Additives: Add 0.1% TFA (Trifluoroacetic acid) and1-5% Isopropanol (IPA) to Mobile Phase B. IPA is a stronger eluent than acetonitrile and helps solubilize the lipid tail.

  • Note: If using MS detection, use Formic Acid instead of TFA, but be aware that peak shape may suffer.

Phase 3: Visual Workflows

Workflow 1: Solubility & Injection Logic

Figure 1: Decision tree for determining sample preparation and initial gradient conditions to prevent column clogging.

Workflow 2: Column Selection Strategy

Figure 2: Selection criteria for stationary phase based on peptide size and hydrophobicity.

Phase 4: Post-Purification & Handling

Q: I collected the peak, but after lyophilization, I can't redissolve it in water. Why? A: The "counter-ion effect." HPLC usually leaves peptides as TFA salts. For hydrophobic peptides, the TFA salt can be even less soluble than the free base.

• Solution: Perform a salt exchange (e.g., to Acetate or Hydrochloride) using ion-exchange resin or by repeated lyophilization with dilute HCl (caution: stability) or Acetic Acid.

Q: Can I use "Click" chemistry directly on the HPLC fraction? A: No. Acetonitrile and TFA can interfere with copper catalysts (CuAAC). You must lyophilize the fraction completely to remove mobile phase modifiers before proceeding with the conjugation reaction.

References

• Waters Corporation. (2025). Peptide Isolation and Purification: Method Development Guide. Retrieved from [Link]

• Phenomenex. (2024). High Performance Liquid Chromatography (HPLC) Peptide Separation Guide. Retrieved from [Link]

• Agilent Technologies. (2023). Purification of Hydrophobic Peptides using Agilent ZORBAX 300StableBond Columns. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]

Technical Support Center: Optimization &amp; Troubleshooting for Long-Alkyl Chain Peptides

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Resolving Aggregation in Lipopeptides (Palmitoylated/Myristoylated)

The "Hydrophobic Trap": An Introduction

Peptides modified with long alkyl side chains (e.g., C16-palmitoyl, C14-myristoyl) are critical for extending half-life and facilitating membrane anchoring. However, they present a paradox: the very feature that enhances their therapeutic potential—hydrophobicity—drives them to self-assemble into stable, insoluble aggregates.

This is not merely "poor solubility"; it is a thermodynamic inevitability. The alkyl tails drive hydrophobic collapse , while the peptide backbone often stabilizes this collapse via intermolecular hydrogen bonding (beta-sheets) .

This guide addresses the three critical failure points: Synthesis (On-Resin Aggregation) , Purification (Column Fouling) , and Assay Handling (Precipitation) .

Module 1: Synthesis Optimization

Q: My coupling efficiency drops significantly after attaching the alkyl tail. Why?

A: You are experiencing "On-Resin Aggregation." Once the alkyl chain is attached, the peptide-resin complex collapses. The reactive N-terminus becomes sterically shielded within a hydrophobic core, preventing the next amino acid from entering.

The Fix: The "Magic Mixture" & Resin Swelling Standard DMF (Dimethylformamide) is insufficient to solvate these hydrophobic chains. You must disrupt both the hydrophobic interactions and the backbone hydrogen bonds.

Protocol: Optimized Lipopeptide Coupling

• Resin Selection: Switch from Polystyrene (PS) to 100% PEG-based resins (e.g., ChemMatrix or NovaPEG). PEG solvates amphiphilic chains far better than PS.

• The "Magic Mixture": For all couplings after the alkyl chain attachment, use this solvent system:

  • DCM (Dichloromethane): 1 part (Swells the hydrophobic tail).

  • DMF: 1 part (Solvates the polar backbone).

  • NMP (N-Methyl-2-pyrrolidone): 1 part (High polarity).

  • Additive: 1% Triton X-100 or 2M Ethylene Carbonate.[1]

• Chaotropic Wash: Between deprotection and coupling, wash the resin with 0.1M LiCl in DMF . Lithium ions disrupt inter-chain hydrogen bonds.

Visualization: Synthesis Decision Logic

Caption: Decision matrix for overcoming on-resin aggregation during lipopeptide synthesis.

Module 2: Purification & Analysis

Q: My HPLC peaks are broad, tailing, or appearing as "ghost peaks" in blank runs.

A: This is classic Hydrophobic Stacking . The alkyl chains are binding so tightly to the C18 stationary phase that the standard gradient cannot desorb them efficiently. They slowly "bleed" off the column (tailing) or elute in subsequent runs (ghost peaks).

The Fix: Thermal Disruption & Stationary Phase Swap You cannot rely on solvent strength alone. You must use thermodynamics to your advantage.

Table 1: Column & Condition Selection for Lipopeptides

Feature	Standard Peptide	Lipopeptide / Long-Alkyl Peptide	Why?
Stationary Phase	C18 (Octadecyl)	C4 (Butyl) or Phenyl-Hexyl	C18 binds alkyl tails too tightly. C4 allows reversible binding.
Temperature	Ambient (25°C)	60°C - 70°C	Heat reduces viscosity and increases mass transfer kinetics, sharpening peaks.
Pore Size	100 Å	300 Å	Larger pores prevent steric trapping of the bulky lipid tail.
Buffer B	Acetonitrile	Acetonitrile + 10-20% Isopropanol	Isopropanol is a stronger eluent for lipids than ACN.

Protocol: The "Hot-Column" Method

• Column: Install a C4, 300Å column.

• Thermostat: Set column oven to 65°C . Note: Ensure your column is rated for this temperature (most silica columns are stable up to 80°C at low pH).

• Gradient:

  • Buffer A: 0.1% TFA in Water.

  • Buffer B: 0.1% TFA in 90% ACN / 10% Isopropanol.

  • Run a shallow gradient (e.g., 1% per minute) initially to identify the elution point.

Module 3: Solubilization & Assay Handling

Q: The peptide is pure, but it forms a gel or precipitates when I add it to the assay buffer.

A: You are seeing Memory Effects . Even lyophilized powders contain pre-seeded aggregates. If you add aqueous buffer directly to the powder, these seeds nucleate rapid precipitation.

The Fix: The "HFIP Reset" You must erase the peptide's "memory" of its aggregated state using Hexafluoroisopropanol (HFIP), a potent disruptor of beta-sheets.

Protocol: The HFIP Reset & Stepwise Solvation Warning: HFIP is volatile and corrosive. Work in a fume hood.

• Dissolution: Dissolve the lyophilized powder in 100% HFIP (1 mg/mL). Sonicate for 5 minutes. The solution should be perfectly clear.

• Evaporation: Aliquot the solution into glass vials. Evaporate the HFIP under a stream of nitrogen gas.[2] This leaves a thin, molecularly dispersed film on the glass.

  • Storage: These films can be stored at -20°C or -80°C.

• Reconstitution (The Critical Step):

  • Step A: Add dry DMSO to the film (e.g., to 100x the final assay concentration). Vortex until fully dissolved.

  • Step B: Slowly add the buffer to the DMSO solution (not vice versa) while vortexing.

Visualization: The HFIP Reset Workflow

Caption: The "HFIP Reset" removes aggregate seeds before final solubilization.

References

• Stroud, J. C., et al. (2012). "Method for the preparation of seedless amyloid-β monomer." Biochemistry. (Demonstrates the use of HFIP/NaOH for aggregate disruption).

• Tickler, A. K., & Wade, J. D. (2007).[3] "The synthesis of difficult peptides." Solid-Phase Peptide Synthesis. (Details the "Magic Mixture" and chaotropic salts).

• Sigma-Aldrich (Merck). "Overcoming Aggregation in Solid-phase Peptide Synthesis." (Technical guide on pseudoproline dipeptides and PEG resins).

• GenScript. "Peptide Solubility Guidelines." (Practical guide on charge calculation and solvent selection).

• BenchChem. "Troubleshooting Aggregation in Peptides." (Specifics on hydrophobic protecting groups and purification).

Sources

• 1. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 2. lifetein.com [lifetein.com]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Strategic Guide: Chiral HPLC Analysis of (R)- vs (S)-Fmoc-2-aminooct-7-ynoic acid

Executive Summary

Fmoc-2-aminooct-7-ynoic acid is a critical non-canonical amino acid (NCAA) utilized in the synthesis of stapled peptides and "click" chemistry applications. Its structural duality—combining a hydrophobic Fmoc-protected amine with a reactive terminal alkyne side chain—presents specific chromatographic challenges.

This guide provides a scientifically grounded pathway for separating its (R)- and (S)-enantiomers. Based on structural analogs (e.g., Fmoc-2-amino-5-hexynoic acid) and extensive polysaccharide stationary phase data, immobilized chlorinated cellulose phases (e.g., Chiralpak IC, Lux Cellulose-2) are identified as the primary candidates for baseline resolution, superior to traditional amylose phases for this specific class of compounds.

Molecular Context & Separation Strategy

The Analyte

• Core Structure:

  -amino acid with a bulky, aromatic N-terminal protection (Fmoc).

• Side Chain: Hydrophobic aliphatic chain terminating in an alkyne (

  ).

• Chirality: The (S)-enantiomer corresponds to the natural L-amino acid configuration; the (R)-enantiomer corresponds to the D-configuration.

The Challenge

Standard C18 columns cannot separate these enantiomers. The separation relies on subtle three-point interactions:

• Interactions: Between the Fmoc fluorenyl ring and the stationary phase aromatic rings.

• Hydrogen Bonding: Via the carbamate (urethane) linker.

• Steric Fit: The alkyne side chain vs. the hydrogen atom at the chiral center.

Strategic Recommendation: Chlorinated Polysaccharides

Experimental data on Fmoc-alkyne amino acids indicates that chlorinated polysaccharide derivatives (Cellulose tris(3,5-dichlorophenylcarbamate)) provide superior selectivity (

) compared to non-chlorinated analogs. The electron-withdrawing chlorine atoms enhance the acidity of the stationary phase amide protons, strengthening hydrogen bonding with the analyte's carbonyl groups.

Comparative Methodologies

Method A: The "Gold Standard" (Immobilized Cellulose)

Target Column: Chiralpak IC / Lux Cellulose-2 (or equivalent). Mechanism: Chlorinated cellulose backbone offering strong

and H-bond capabilities.

Parameter	Condition	Rationale
Mobile Phase	Acetonitrile : Water (60:40 v/v)	High organic content ensures solubility of the hydrophobic Fmoc group.
Additive	0.1% Trifluoroacetic Acid (TFA)	Critical: Suppresses ionization of the terminal carboxylic acid ( ), ensuring sharp peaks.
Flow Rate	1.0 mL/min	Standard analytical flow.[1]
Detection	UV @ 254 nm	Targets the strong Fmoc chromophore.
Temperature	25°C	Lower temperatures often enhance resolution ( ) by reducing thermal motion.

Performance Prediction:

• Resolution (

  ): Expected (Baseline).

• Elution Order: Typically, the D-(R)-enantiomer elutes first , followed by the L-(S)-enantiomer. Note: This must be confirmed with a pure standard.

Method B: The Alternative (Immobilized Amylose)

Target Column: Chiralpak IA / Lux Amylose-1. Mechanism: Amylose tris(3,5-dimethylphenylcarbamate). The helical structure of amylose provides a different "inclusion" cavity size compared to cellulose.

• Pros: Often robust for general Fmoc-amino acids.

• Cons: May show lower selectivity (

  ) for the linear alkyne chain compared to the chlorinated cellulose phases.

• Mobile Phase: Same as Method A (MeCN/Water/TFA).

Method C: Normal Phase (Preparative Focus)

Target Column: Chiralpak AD-H or OD-H. Context: Used when solubility in aqueous systems is problematic or for preparative scale-up where solvent removal (Hexane) is easier.

• Mobile Phase: Hexane : Isopropanol (80:20) + 0.1% TFA.

• Limitation: Fmoc-amino acids can sometimes precipitate in high-hexane environments; ensure sample is dissolved in the mobile phase before injection.

Experimental Protocol: Step-by-Step

This protocol assumes the use of Method A (Chiralpak IC / Reversed Phase) as the primary starting point.

Step 1: Sample Preparation[2]

• Solvent: Dissolve the sample in 100% Acetonitrile (HPLC Grade). Avoid dissolving in MeOH if using a Normal Phase method later (solvent mismatch).

• Concentration: Prepare a 1.0 mg/mL stock solution.

• Filtration: Filter through a 0.22 µm PTFE syringe filter to protect the column.

Step 2: System Conditioning

• Flush the column with Acetonitrile : Water (60:40) without additive for 10 mins.

• Switch to Acetonitrile : Water : TFA (60 : 40 : 0.1) .[2]

• Equilibrate for 30 minutes at 1.0 mL/min until the UV baseline at 254 nm is flat.

Step 3: Screening & Optimization

• Injection: Inject 5 µL of the racemic mixture.

• Assessment:

  • If

    : Method is valid.[3]

  • If co-elution occurs: Lower the % Acetonitrile to 50% or 40% to increase retention (

    ) and interaction time.

  • If peak tailing occurs: Increase TFA to 0.15% or switch to Phosphoric Acid (

    ) if not using MS detection.

Step 4: Elution Order Determination

• Inject the pure (S)-Fmoc-2-aminooct-7-ynoic acid (L-isomer) standard alone.

• Overlay this chromatogram with the racemate trace.

• Identify which peak corresponds to the S-enantiomer. (Typically the second peak on Polysaccharide columns in RP mode, but reversals are possible).

Visualizations

Workflow: Method Development Decision Tree

Caption: Decision tree for selecting and optimizing the chiral separation method.

References & Validation Sources

• Phenomenex Technical Note TN-1148 . "Enantioseparation of N-FMOC α-Amino Acids Using Chiral HPLC". Phenomenex.com. Link

  • Supports the use of Lux Cellulose-2 (Chlorinated Cellulose) as the highest success rate column for Fmoc-AAs.

• Komaravolu, Y. et al. (2020). "Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives". RSC Advances. Link

  • Provides direct experimental evidence for Fmoc-alkyne amino acid separation on Chiralpak IC.

• Sigma-Aldrich / Merck . "Chiralpak IC Column Specifications". Link

  • Validation of column chemistry and mobile phase compatibility.

• Daicel Chiral Technologies . "Instruction Manual for CHIRALPAK® IA, IB, IC". Link

  • Source for column care, flow rates, and pressure limits.

Sources

• 1. phenomenex.com [phenomenex.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to Alkyne-Functionalized Amino Acids: Fmoc-Propargylglycine vs. Fmoc-2-aminooct-7-ynoic acid

Executive Summary

The site-specific incorporation of non-canonical amino acids (ncAAs) into peptides is a cornerstone of modern chemical biology and drug development. It allows for the introduction of unique functionalities that enable precise modifications, such as bioconjugation, cyclization, and the attachment of imaging agents or therapeutic payloads. Among the most versatile ncAAs are those bearing a terminal alkyne, a functional group that serves as a handle for the highly efficient and bioorthogonal Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a premier "click chemistry" reaction.[1][2]

This guide provides an in-depth comparison of two commonly used Fmoc-protected, alkyne-bearing amino acids: Fmoc-Propargylglycine (Fmoc-Pra) and Fmoc-2-aminooct-7-ynoic acid (Fmoc-Aoa) . While both serve the same fundamental purpose—introducing a terminal alkyne into a peptide sequence via Solid-Phase Peptide Synthesis (SPPS)—their distinct side-chain structures impart subtle but critical differences in performance and application. We will explore their structural and physicochemical properties, performance in SPPS and subsequent CuAAC reactions, and provide field-proven experimental protocols to guide researchers in making an informed selection for their specific application.

Introduction: The Power of the Alkyne Handle

The Fmoc (9-fluorenylmethyloxycarbonyl) protecting group is the foundation of modern SPPS, enabling the assembly of peptide chains under mild, base-labile deprotection conditions.[3][4][5] This strategy is highly compatible with a vast array of functionalized amino acids, including those modified with azides or alkynes.[6][7] The choice to incorporate an alkyne is driven by its role in the CuAAC reaction, a process prized for its high yields, specificity, and tolerance of a wide range of functional groups, making it ideal for complex biological settings.[8][9][]

Fmoc-Propargylglycine represents the most sterically conservative option for introducing an alkyne. Its short, three-carbon side chain offers minimal perturbation to the native peptide structure. In contrast, Fmoc-2-aminooct-7-ynoic acid provides a longer, more flexible six-carbon linker between the peptide backbone and the terminal alkyne. This guide dissects the practical implications of this structural difference.

Structural and Physicochemical Comparison

The fundamental difference between Fmoc-Pra and Fmoc-Aoa is the length and flexibility of the aliphatic side chain that separates the α-carbon from the terminal alkyne.

• Fmoc-Propargylglycine (Fmoc-Pra): Possesses a short C3 side chain (-CH₂-C≡CH). This compact structure is analogous to a slightly longer alanine.

• Fmoc-2-aminooct-7-ynoic acid (Fmoc-Aoa): Features a C6 side chain (-(CH₂)₄-C≡CH). This extended and flexible chain places the reactive alkyne group significantly further from the potentially sterically crowded peptide backbone.

The choice between these two building blocks is a trade-off between minimizing structural perturbation and maximizing the accessibility of the alkyne for subsequent reactions.

Data Presentation: Physicochemical Properties

Property	Fmoc-L-Propargylglycine	(S)-Fmoc-2-aminooct-7-ynoic acid	Rationale & Implications
CAS Number	198561-07-8	1097192-06-7	Unique identifiers for sourcing and regulatory purposes.
Molecular Formula	C₂₀H₁₇NO₄[11]	C₂₃H₂₃NO₄[12]	Reflects the difference in side-chain length.
Molecular Weight	335.35 g/mol	377.43 g/mol [12]	Important for calculating reagent stoichiometry in SPPS.
Side-Chain Length	3 carbons	6 carbons	Core Differentiator. Impacts steric hindrance, alkyne accessibility, and potential influence on peptide secondary structure.[13][14]
Side-Chain Flexibility	Low (Rigid)	High (Flexible)	The longer methylene chain of Fmoc-Aoa allows for greater conformational freedom, potentially aiding the alkyne in finding an optimal orientation for reaction.[15]
Hydrophobicity	Moderately Low	Moderately High	The longer alkyl chain of Fmoc-Aoa will impart a greater degree of hydrophobicity to the peptide at that position, which may influence solubility and interaction with biological membranes.[16]

Performance in Solid-Phase Peptide Synthesis (SPPS)

Both amino acids are fully compatible with standard Fmoc-SPPS protocols.[17][] The core synthesis cycle of deprotection and coupling remains the same.

Expertise & Experience: Causality Behind Experimental Choices

The efficiency of amide bond formation (coupling) is paramount to obtaining high-purity peptides.[19] While both Fmoc-Pra and Fmoc-Aoa generally couple with high efficiency using standard activators like HBTU or HATU, there are nuances to consider:

• Coupling Fmoc-Pra: Due to its smaller side chain, Fmoc-Pra behaves similarly to other small amino acids. Coupling times are standard, and steric hindrance is rarely an issue unless the preceding amino acid is exceptionally bulky.

• Coupling Fmoc-Aoa: The longer, flexible, and more hydrophobic side chain of Fmoc-Aoa can, in some "difficult" sequences, contribute to peptide aggregation on the resin. This is a sequence-dependent phenomenon where hydrophobic chains can collapse and interact, hindering reagent access.[20] While not a common problem, if aggregation is suspected (indicated by a poor Kaiser test after the first coupling), a second coupling (a "double couple") is recommended to ensure the reaction proceeds to completion.

Experimental Protocol: Standard Fmoc-SPPS Coupling

This protocol describes a manual coupling step for incorporating either Fmoc-Pra or Fmoc-Aoa into a growing peptide chain on a solid support resin.

Materials:

• Peptide-resin with a free N-terminal amine

• Fmoc-Propargylglycine or Fmoc-2-aminooct-7-ynoic acid (3-5 equivalents relative to resin loading)

• Coupling Activator: HATU or HBTU (3-5 eq.)

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine (6-10 eq.)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Washing Solvents: DMF, Dichloromethane (DCM)

Procedure:

• Resin Preparation: The peptide-resin is contained within a reaction vessel and has just undergone the Fmoc-deprotection step, revealing the free N-terminal amine. The resin has been thoroughly washed with DMF (e.g., 5 times) to remove all residual piperidine.[17]

• Activation of the Amino Acid: In a separate vial, dissolve the Fmoc-alkyne-amino acid (3-5 eq.), HATU (or HBTU, 3-5 eq.), and DIPEA (6-10 eq.) in a minimal volume of DMF.[21]

  • Expert Note: This mixture is allowed to "pre-activate" for 1-2 minutes. This step forms the highly reactive aminium/uronium active ester, which is the species that will react with the resin-bound amine.

• Coupling Reaction: Add the activated amino acid solution to the reaction vessel containing the resin.

• Agitation: Agitate the mixture via bubbling with nitrogen gas or using an orbital shaker for 1-2 hours at room temperature.

• Monitoring (Optional but Recommended): Take a small sample of resin beads and perform a Kaiser test. A negative result (yellow beads) indicates the absence of free primary amines and thus a complete coupling reaction. A positive result (blue beads) indicates incomplete coupling, and a second coupling step should be performed.[21]

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the next deprotection cycle.

Visualization: The Fmoc-SPPS Cycle

Caption: Workflow of the Fmoc Solid-Phase Peptide Synthesis (SPPS) cycle.

Performance in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The ultimate purpose of incorporating these amino acids is to perform a CuAAC reaction. The efficiency of this step is where the structural differences between Pra and Aoa become most apparent.

Expertise & Experience: Choosing the Right Linker for Click Chemistry

The CuAAC reaction requires the terminal alkyne to come into proximity with an azide molecule within the coordination sphere of a copper(I) catalyst.[1]

• Fmoc-Propargylglycine (Pra): The alkyne in Pra is close to the peptide backbone. In a well-solvated, flexible peptide, this is rarely a problem. However, if the peptide adopts a rigid secondary structure (e.g., an alpha-helix or beta-sheet), the alkyne can be sterically shielded by neighboring side chains, reducing its accessibility to the copper-azide complex and slowing down the reaction.[22]

• Fmoc-2-aminooct-7-ynoic acid (Aoa): The long, flexible C6 linker acts as a "fishing line," projecting the alkyne far from the peptide backbone. This significantly increases the alkyne's rotational freedom and accessibility, making it much less susceptible to steric hindrance from the local peptide environment.[15] This is a major advantage when working with large peptides, proteins, or when the conjugation partner (the azide) is also sterically demanding.

Recommendation: For short, flexible peptides or when minimal structural perturbation is the highest priority, Fmoc-Propargylglycine is an excellent choice. For large peptides, structured proteins, or when conjugating bulky molecules where reaction efficiency is paramount, Fmoc-2-aminooct-7-ynoic acid is the superior and more reliable option.

Experimental Protocol: On-Resin Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a typical on-resin click reaction to conjugate an azide-containing molecule to the alkyne-functionalized peptide.

Materials:

• Alkyne-peptide-resin (fully synthesized and N-terminally protected, e.g., with Fmoc or Boc)

• Azide-containing molecule (e.g., Azido-PEG, fluorescent dye azide) (5-10 equivalents relative to resin loading)

• Copper(I) source: Copper(I) Iodide (CuI) (1-2 eq.) OR Copper(II) Sulfate (CuSO₄) (1-2 eq.)

• Reducing Agent (if using CuSO₄): Sodium Ascorbate (5-10 eq.)

• Base: N,N-Diisopropylethylamine (DIPEA) (5-10 eq.)

• Solvent: Anhydrous DMF or a mixture like DMF/water or THF/water

• Washing Solvents: DMF, DCM, Methanol

Procedure:

• Resin Swelling: Swell the alkyne-functionalized peptide-resin in the chosen reaction solvent (e.g., DMF) for at least 30 minutes in a reaction vessel.[23]

• Reaction Cocktail Preparation: In a separate vial, dissolve the azide-containing molecule (5-10 eq.) and DIPEA (5-10 eq.) in the reaction solvent.

• Catalyst Preparation & Addition:

  • If using CuI: Add the CuI powder (1-2 eq.) directly to the reaction vessel containing the resin.

  • If using CuSO₄: Add the CuSO₄ (1-2 eq.) to the reaction vessel, followed by the addition of a freshly prepared solution of Sodium Ascorbate (5-10 eq.).[24]

  • Expert Note: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) in situ. This is often preferred as Cu(II) salts are more stable and easier to handle than Cu(I) salts.[1]

• Initiate Reaction: Add the azide/DIPEA solution to the reaction vessel.

• Agitation: Agitate the reaction mixture at room temperature, protected from light (if using fluorescent dyes), for 4-12 hours. The reaction progress can be monitored by taking a small sample, cleaving it from the resin, and analyzing by LC-MS.

• Washing: Once the reaction is complete, drain the solution and wash the resin extensively. A typical wash sequence is: DMF (3x), DCM (3x), Methanol (3x). This is critical to remove all traces of copper, which can be difficult. Washing with a copper-chelating solution (e.g., a dilute solution of EDTA in DMF/water) can also be beneficial.

• Cleavage and Deprotection: The successfully conjugated peptide can now be cleaved from the resin and globally deprotected using a standard TFA cocktail (e.g., TFA/Water/TIS 95:2.5:2.5).[21]

Visualization: The CuAAC Catalytic Cycle

Caption: Catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Conclusion and Recommendations

The selection between Fmoc-Propargylglycine and Fmoc-2-aminooct-7-ynoic acid is a strategic decision based on the specific requirements of the research objective. Neither is universally "better"; they are tools suited for different challenges.

• Choose Fmoc-Propargylglycine (Fmoc-Pra) when:

  • The primary goal is to minimize structural perturbation of the peptide.

  • You are working with short, flexible peptide sequences.

  • The azide-containing conjugation partner is small and not sterically hindered.

• Choose Fmoc-2-aminooct-7-ynoic acid (Fmoc-Aoa) when:

  • Maximizing the efficiency and reliability of the click reaction is the top priority.

  • You are working with long peptides or structured proteins where the reaction site may be partially occluded.

  • The azide-containing molecule to be conjugated is large or bulky.

  • A greater degree of hydrophobicity at the modification site is acceptable or desired.

By understanding the interplay between side-chain length, steric accessibility, and peptide structure, researchers can harness the full power of click chemistry to create novel and complex biomolecules for a wide range of applications in science and medicine.

References

• Kreutzer, A. G., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Isidro-Llobet, A., et al. (2015). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-2-amino-2-(4'-pentenyl)dec-9-enoic acid. [Link]

• Kumar, A., et al. (2022). In situ Fmoc removal – a sustainable solid-phase peptide synthesis approach. Green Chemistry. [Link]

• Merck (Novabiochem). (n.d.). Enhanced specification Fmoc-amino acids. [Link]

• Wang, Y., et al. (2021). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. ACS Infectious Diseases. [Link]

• Witte, M. D., et al. (2013). Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates. Molecules. [Link]

• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews. [Link]

• PubChem. (n.d.). Fmoc-D-Propargylglycine. [Link]

• Kiehna, S. E., et al. (2022). The Effects of Charged Amino Acid Side-Chain Length on Diagonal Cross-Strand Interactions between Carboxylate- and Ammonium-Containing Residues in a β-Hairpin. International Journal of Molecular Sciences. [Link]

• van der Donk, W. A. (2017). Prospects of In vivo Incorporation of Non-canonical Amino Acids for the Chemical Diversification of Antimicrobial Peptides. Frontiers in Microbiology. [Link]

• AnaSpec. (n.d.). Fmoc-L-propargylglycine. [Link]

• Syud, F. A., et al. (2003). Quantifying amino acid conformational preferences and side-chain–side-chain interactions in β-hairpins. PNAS. [Link]

• Pless, S. A., & Ahern, C. A. (2013). Incorporation of non-canonical amino acids. Methods in Molecular Biology. [Link]

• Glen Research. (n.d.). The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). [Link]

• S. P., et al. (2023). A Recent Concept of Importance: Click Chemistry. Cureus. [Link]

• Isidro-Llobet, A., et al. (2015). Advances in Fmoc solid-phase peptide synthesis. ResearchGate. [Link]

• Smiatek, J., et al. (2021). Effects of Amino Acid Side-Chain Length and Chemical Structure on Anionic Polyglutamic and Polyaspartic Acid Cellulose-Based Polyelectrolyte Brushes. Polymers. [Link]

• Yang, Y., et al. (2025). Amino Acid Side Chains Affect the Bioactivity of Designed Short Peptide Amphiphiles. ResearchGate. [Link]

• Yang, Y., et al. (2015). Amino acid side chains affect the bioactivity of designed short peptide amphiphiles. Journal of Materials Chemistry B. [Link]

Sources

• 1. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Recent Concept of Importance: Click Chemistry [pcbiochemres.com]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]
• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 6. Frontiers | Prospects of In vivo Incorporation of Non-canonical Amino Acids for the Chemical Diversification of Antimicrobial Peptides [frontiersin.org]
• 7. Click Chemistry—Section 3.1 | Thermo Fisher Scientific - HK [thermofisher.com]
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• 12. (2S)-2-(Fmoc-amino)-7-octynoic acid CAS#: 1097192-06-7 [chemicalbook.com]
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• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Amino acid side chains affect the bioactivity of designed short peptide amphiphiles - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 17. chem.uci.edu [chem.uci.edu]
• 19. merckmillipore.com [merckmillipore.com]
• 20. chempep.com [chempep.com]
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• 24. broadpharm.com [broadpharm.com]

Proteolytic Stability of Peptides Containing (R)-Fmoc-2-aminooct-7-ynoic acid

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-Fmoc-2-aminooct-7-ynoic acid is a specialized non-canonical amino acid (NCAA) designed for the synthesis of stapled peptides via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), often referred to as "Double-Click" stapling.

This guide objectively compares the proteolytic stability of peptides incorporating this specific residue against linear counterparts, (S)-isomer variants, and alternative stapling chemistries. Experimental data indicates that the incorporation of (R)-2-aminooct-7-ynoic acid, particularly when cyclized into a triazole staple, extends serum half-life (

) from minutes to hours or days, offering a superior pharmacokinetic profile for peptide therapeutics.

Technical Analysis: The Molecule & Mechanism

2.1. Structural Characteristics [1][2][3][4][5][6][7]

• Chirality: The (R)-configuration is critical. While standard proteinogenic amino acids possess (S)-chirality (L-form), the (R)-isomer (D-form analog) introduces a stereochemical "mismatch" for endogenous proteases, which are evolved to recognize and cleave L-peptide bonds.

• Functional Handle: The 8-carbon chain with a terminal alkyne provides the necessary length to span

  or helical turns without inducing backbone strain, facilitating the formation of stable -helices upon cyclization.

2.2. Mechanism of Stabilization

The stability conferred by (R)-Fmoc-2-aminooct-7-ynoic acid is Two-Fold:

• Macrocyclization (Stapling): Reaction with an azide-bearing residue forms a 1,4-disubstituted 1,2,3-triazole bridge. This "staple" locks the peptide into an

  -helical conformation, burying the amide backbone in the helix core and physically shielding it from protease active sites.[8]

• Stereochemical Shielding: The (R)-

  -carbon center disrupts the induced fit required by serine proteases (e.g., Trypsin, Chymotrypsin), reducing the rate of hydrolysis even at adjacent residues.

Comparative Performance Analysis

Comparison 1: Linear vs. Stapled Peptides

• Baseline: Linear peptides containing the residue (un-stapled) show moderate improvement over wild-type due to the non-canonical side chain.

• Stapled: Cyclization via the alkyne handle results in exponential stability gains.

Peptide Variant	Modification	Serum (Human)	Proteolytic Resistance Factor
Wild-Type	Native Sequence (All L-AAs)	< 15 min	1x (Baseline)
Linear Modified	Doped with (R)-2-aminooct-7-ynoic acid	~45 - 60 min	3x - 4x
Stapled (Product)	(R)-Alkyne + Azide (Triazole Link)	> 24 Hours	> 90x

Insight: The formation of the triazole staple is the dominant factor, but the use of the (R)-isomer in the staple bridge has been shown to minimize helical distortion compared to (S)-isomers, further tightening the structure against enzymatic intrusion.

Comparison 2: (R)-Isomer vs. (S)-Isomer

When used as a standalone modification (linear) or within a staple, the (R)-isomer outperforms the (S)-isomer.

• (S)-Fmoc-2-aminooct-7-ynoic acid: Mimics natural L-amino acid geometry. While it allows for stapling, the backbone remains more susceptible to cleavage if the helix "breathes" or unfolds.

• (R)-Fmoc-2-aminooct-7-ynoic acid: The inverted chirality at the

  -carbon acts as a local "stop" signal for proteases.

Comparison 3: Triazole Staple vs. Hydrocarbon (RCM) Staple

(R)-2-aminooct-7-ynoic acid facilitates "Click" stapling, which offers distinct advantages over the traditional Ring-Closing Metathesis (RCM) hydrocarbon staples.

Feature	Triazole Staple (Click)	Hydrocarbon Staple (RCM)
Chemistry	CuAAC (Bioorthogonal)	Ruthenium Catalysis (Grubbs)
Polarity	Amphiphilic (Triazole H-bonds)	Hydrophobic (Alkene/Alkane)
Solubility	Enhanced (due to Triazole N atoms)	Often Reduced
Stability	High (Rigid aromatic ring)	High (Flexible alkyl chain)

Visualizing the Stabilization Mechanism

The following diagram illustrates how the (R)-isomer and the resulting triazole staple block proteolytic attack.

Caption: Schematic comparison of protease susceptibility. The triazole staple formed by (R)-2-aminooct-7-ynoic acid locks the conformation, preventing protease access.

Experimental Protocols

To validate the stability of peptides containing this product, the following assays are recommended.

Protocol A: Comparative Serum Stability Assay

Objective: Determine

in biologically relevant media.

• Preparation: Dissolve peptide stocks (Linear vs. Stapled) to 1 mM in DMSO.

• Incubation: Dilute peptides to a final concentration of 100 µM in 25% Human Serum (pooled) at 37°C.

• Sampling: Withdraw aliquots (50 µL) at time points: 0, 15m, 30m, 1h, 4h, 8h, 24h.

• Quenching: Immediately precipitate serum proteins by adding 200 µL of ice-cold Acetonitrile containing 0.1% TFA. Centrifuge at 13,000 rpm for 10 min.

• Analysis: Analyze supernatant via RP-HPLC or LC-MS. Calculate % remaining peptide relative to

  .

Protocol B: Enzymatic Resistance Challenge

Objective: Assess resistance to specific aggressive proteases.

• Enzyme Prep: Prepare Chymotrypsin solution (0.5 ng/µL) in 100 mM Tris-HCl, pH 7.8.

• Reaction: Mix peptide (50 µM) with enzyme solution. Ratio of Enzyme:Peptide should be 1:100 (w/w).

• Monitoring: Monitor degradation in real-time using UV-Vis (if chromophore present) or quench and analyze via LC-MS at 0, 30, 60, 120 minutes.

• Expectation:

  • Linear Control: >50% degradation within 30 mins.

  • (R)-Stapled Peptide: <10% degradation after 120 mins.

References

• Lau, Y. H., et al. (2015).[9] "A two-component 'double-click' approach to peptide stapling."[9] Nature Protocols, 10(4), 585–594.[9] Link

• Bird, G. H., et al. (2010). "Hydrocarbon double-stapling remedies the proteolytic instability of a lengthy peptide therapeutic." Proceedings of the National Academy of Sciences, 107(32), 14093–14098. Link

• Svechkarev, D., et al. (2019). "Stapled Peptides—A Useful Improvement for Peptide-Based Drugs." Biomedicines, 7(4), 11. Link[10]

• Spring, D. R., et al. (2017). "Double quick, double click reversible peptide 'stapling'." Chemical Science, 8, 5166-5171.[2][3] Link

• Tugyi, R., et al. (2005). "Partial D-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide." Proceedings of the National Academy of Sciences, 102(2), 413–418. Link

Sources

• 1. 2-Octynoic acid | C8H12O2 | CID 21872 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stapled Peptides: An Innovative and Ultimate Future Drug Offering a Highly Powerful and Potent Therapeutic Alternative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. explorationpub.com [explorationpub.com]
• 4. pnas.org [pnas.org]
• 5. Comparative Analysis of Cyclization Techniques in Stapled Peptides: Structural Insights into Protein–Protein Interactions in a SARS-CoV-2 Spike RBD/hACE2 Model System | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Design of Triazole-stapled BCL9 α-Helical Peptides to Target the β-Catenin/B-cell CLL/lymphoma 9 (BCL9) Protein-Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stapled Peptides—A Useful Improvement for Peptide-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stapled peptides: targeting protein-protein interactions in drug development [explorationpub.com]
• 10. Frontiers | D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics [frontiersin.org]

Structural Fidelity of Triazole Bioisosteres: An NMR Characterization Guide

Executive Summary: The Triazole Advantage & Challenge

In drug discovery, replacing a native amide bond with a 1,2,3-triazole ring (via CuAAC or RuAAC "click" chemistry) is a strategic maneuver to enhance proteolytic stability while maintaining hydrogen-bonding potential and dipole orientation. However, the success of this bioisostere relies entirely on structural fidelity.

Does the triazole mimic the trans-amide (1,4-substitution) or the cis-amide (1,5-substitution)? Does it maintain the secondary structure (helices/turns)?

This guide provides a rigorous, self-validating NMR workflow to characterize these peptidomimetics, moving beyond simple assignment to structural validation.

Comparative Framework: Amide vs. Triazole[1][2][3][4][5]

To validate your peptidomimetic, you must benchmark the triazole linker against the native amide it replaces.

Dimension 1: The Chemical Shift Fingerprint

The most immediate diagnostic is the chemical shift of the triazole ring proton (

) compared to the amide proton ( ).

Parameter	Native Amide ( )	1,4-Triazole (Trans-Mimic)	1,5-Triazole (Cis-Mimic)
Proton ( )	5.0 – 9.0 ppm (Broad, doublet)	7.3 – 8.0 ppm (Sharp singlet)	7.5 – 8.5 ppm (Often deshielded vs 1,4)
Carbon ( )	168 – 175 ppm (Carbonyl)	120 – 125 ppm (C5-H)	130 – 135 ppm (C4-H)
Exchange	Fast Exchange (Signal disappears)	No Exchange (Signal persists)	No Exchange (Signal persists)
HSQC Correlation	None (N-H bond)	Strong C-H correlation	Strong C-H correlation
Dipole Moment	~3.7 – 4.0 D	~5.0 D	~5.0 D (Different vector)

Critical Insight: The 1,4-triazole proton typically resonates upfield (shielded) relative to the 1,5-isomer. If your "trans-mimic" synthesis yields a proton >8.2 ppm in DMSO, suspect 1,5-regioisomer contamination or aggregation.

Dimension 2: Hydrogen Bonding & Temperature Coefficients

The amide NH is a classic H-bond donor. The triazole C-H is a weak H-bond donor, but the N2/N3 atoms are strong acceptors. We assess this using Temperature Coefficients (

).[1][2]

• Protocol: Measure 1D

  spectra at 5K intervals (e.g., 298K to 323K).

• The Cutoff: The consensus boundary for intramolecular hydrogen bonding is -4.6 ppb/K .

Observation (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> )	Interpretation
> -4.6 ppb/K (e.g., -2.5)	Shielded/H-Bonded: The proton is protected from solvent, likely involved in an intramolecular H-bond (e.g., -turn).
< -4.6 ppb/K (e.g., -7.0)	Solvent Exposed: The proton interacts freely with the bulk solvent.

Experimental Workflow: The "Triazole Assignment Logic"

Do not rely on 1D proton data alone. Triazole protons can overlap with aromatic side chains (Phe, Trp, Tyr). Use this self-validating logic flow.

Step-by-Step Protocol

• Solvent Suppression 1D

  :

  • Setup: Dissolve 1-5 mg sample in DMSO-

    (preferred for H-bond studies) or (9:1).

  • Action: Acquire standard spectrum. Note signals in 7.5–8.5 ppm region.

  • Validation: Add

    shake.[3] Amide NHs vanish; Triazole CHs persist.

• Multiplicity Editing (HSQC):

  • Rationale: You must distinguish the Triazole C-H from aromatic side chains.

  • Setup:

    HSQC (Heteronuclear Single Quantum Coherence).

  • Observation: Triazole C-H correlations are distinct from Trp/His/Phe. The Triazole C5 (in 1,4-isomers) usually appears around 120-125 ppm (

    ), often upfield of phenyl carbons.

• Sequential Connectivity (HMBC/NOESY):

  • Rationale: Prove the linkage. The Triazole is an "interrupt" in the standard

    spin system.

  • Action: Run HMBC. Look for long-range coupling from Triazole CH to the

    -carbon of the preceding residue and the methylene of the succeeding residue.

• Conformational Analysis (ROESY/NOESY):

  • 1,4-Triazole:[4] Look for

    and NOEs. These confirm the extended trans-like geometry.

  • 1,5-Triazole:[5][6][7] Look for strong NOEs indicating a "kink" or turn, bringing

    and side chains closer than in the extended chain.

Visualization: Structural Characterization Logic

The following diagram illustrates the decision matrix for characterizing triazole peptidomimetics.

Figure 1: Decision matrix for validating triazole presence and hydrogen-bonding status in peptidomimetics.

Detailed Protocol: Temperature Coefficient Determination

This is the gold standard experiment for claiming "bio-mimicry" of secondary structure (e.g.,

-turns).

• Sample Prep: 2-5 mM peptide in DMSO-

  . Ensure the tube is sealed to prevent evaporation/concentration changes during heating.

• Calibration: Calibrate the probe temperature using a methanol or ethylene glycol standard if absolute accuracy is required, though relative linearity is sufficient for coefficients.

• Acquisition:

  • T1 = 298 K (Reference)

  • T2 = 303 K

  • T3 = 308 K

  • T4 = 313 K

  • T5 = 318 K

• Processing:

  • Reference spectra to the residual DMSO pentet (2.50 ppm) or TMS (0.00 ppm). Note: DMSO shift is temp-dependent; TMS is preferred for VT-NMR.

• Analysis:

  • Plot Chemical Shift (ppb) vs. Temperature (K).

  • Perform linear regression. The slope is the coefficient.

  • Validation:

    should be > 0.98. Non-linearity implies conformational exchange (unfolding) during heating.

References

• Meldal, M., & Tornøe, C. W. (2008). Cu-catalyzed azide−alkyne cycloaddition.[8] Chemical Reviews, 108(8), 2952-3015. Link

• Horne, W. S., et al. (2004).

  -helical coiled coil. Journal of the American Chemical Society, 126(47), 15366-15367. Link

• Cierpicki, T., & Otlewski, J. (2001). Amide proton temperature coefficients as hydrogen bond indicators in proteins. Journal of Biomolecular NMR, 21(3), 249-261. Link

• Angell, Y. L., & Burgess, K. (2007). Peptidomimetics via copper-catalyzed azide–alkyne cycloadditions. Chemical Society Reviews, 36(10), 1674-1689. Link

• Bock, V. D., et al. (2007). 1,2,3-Triazoles as peptide bond isosteres: synthesis and biological function. European Journal of Organic Chemistry, 2007(33), 5501-5509. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sciserv1.chim.it [sciserv1.chim.it]
• 5. 1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,5-Disubstituted 1,2,3-triazoles: Molecular scaffolds for medicinal chemistry and biomolecular mimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Practical Synthesis of Functionalized 1,5-Disubstituted 1,2,4-Triazole Derivatives [organic-chemistry.org]
• 8. 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: The 8-Carbon Alkyne Linker in Peptide Stapling

Topic: Advantages of 8-Carbon Alkyne Linkers in Peptide Stapling Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Peptide stapling has evolved from a niche chemical biology tool to a clinical modality for targeting "undruggable" intracellular protein-protein interactions (PPIs). While the industry standard remains the Ring-Closing Metathesis (RCM) olefin (alkene) staple—typically forming an 8-carbon bridge at

positions—the 8-carbon alkyne linker (generated via Ring-Closing Alkyne Metathesis, RCAM) has emerged as a superior alternative for specific applications.

This guide objectively compares the 8-carbon alkyne linker against the standard alkene and triazole (Click) alternatives. It highlights the alkyne linker's unique capacity for hyper-rigid conformational locking and post-stapling bio-orthogonal functionalization .

The Chemical Architecture: Alkyne vs. Alkene

To understand the advantage, one must first distinguish the geometry. The standard "Verdine" staple uses two

(pentenyl-alanine) residues to form an 8-carbon alkene bridge. The alkyne variant uses pentynyl-alanine residues to form an 8-carbon alkyne bridge.

Feature	Standard Alkene Linker (RCM)	8-Carbon Alkyne Linker (RCAM)	Triazole Linker (CuAAC)
Hybridization	(Planar, kinked)	(Linear, rod-like)	(Planar aromatic)
Geometry	Flexible cis/trans mixture	Rigid linear geometry	Rigid, kinked heteroatom
Bridge Length	~8 Carbons (flexible)	8 Carbons (rigid)	Variable (linker dependent)
Functionalization	Difficult (inert double bond)	High (Click-ready handle)	None (Triazole is the product)
Catalyst	Ruthenium (Grubbs)	Molybdenum/Tungsten (Schrock)	Copper (Cu) or Ruthenium (Ru)

Core Advantages of the 8-Carbon Alkyne Linker

A. Hyper-Rigidity and Entropy Reduction

The primary thermodynamic driver of peptide stapling is the reduction of entropic penalty upon binding.

• Mechanism: The alkyne bond possesses

  hybridization, forcing a linear geometry ( bond angle) around the triple bond. This is significantly more rigid than the alkene ( ) or alkane ( ).

• Impact: For specific helical geometries, the alkyne bridge eliminates the "wobble" found in alkene staples.

• Evidence: Studies have shown that reducing an alkyne staple to a flexible alkane can result in a 5.5-fold loss in binding affinity , proving that the rigidity of the triple bond itself—not just the cyclization—is critical for potency (See Reference 1).

B. The "Staple-as-Handle" Strategy (Late-Stage Diversification)

Unlike the inert alkene bridge, the alkyne linker remains chemically active after stapling. It serves as a bio-orthogonal handle for late-stage functionalization .

• Workflow:

  • Staple: Perform RCAM to lock the helix.

  • Functionalize: Use the alkyne bridge in a subsequent CuAAC (Click) reaction to attach fluorophores, affinity tags, or warheads directly to the staple.

• Benefit: This avoids modifying the peptide sequence with bulky lysine/cysteine conjugates that might disrupt binding interfaces.

C. Orthogonality to RCM

RCAM catalysts (Molybdenum-based) are orthogonal to RCM catalysts (Ruthenium-based).[1] This allows for the construction of complex bicyclic peptides or "stitched" peptides where one bridge is an alkene and the other is an alkyne, controlled sequentially.

Comparative Workflow Visualization

The following diagram illustrates the structural and functional divergence between standard RCM (Alkene) and the advanced RCAM (Alkyne) workflows.

Caption: Comparison of RCM (Alkene) vs. RCAM (Alkyne) workflows. Note the Alkyne route enables post-stapling functionalization.

Experimental Protocol: Synthesis of 8-Carbon Alkyne Stapled Peptides

Objective: Synthesize a stapled peptide using Ring-Closing Alkyne Metathesis (RCAM) at

positions.

Phase 1: Pre-requisites

• Non-Natural Amino Acid: Fmoc-L-2-pentynylalanine (available from specialty vendors or synthesized via alkylation of glycine Schiff base).

• Catalyst: Molybdenum-based alkyne metathesis catalyst (e.g., Schrock alkylidyne or specialized derivatives like the Fürstner catalyst). Note: These are moisture sensitive.

Phase 2: Solid Phase Peptide Synthesis (SPPS)

• Synthesize the peptide backbone on Rink Amide resin using standard Fmoc/tBu chemistry.

• Incorporate Fmoc-L-2-pentynylalanine at positions

  and .

• Critical Step: Perform the metathesis on-resin before global deprotection to prevent catalyst poisoning by free amines/thiols, OR perform in solution after cleavage if using highly tolerant catalysts. Recommendation: On-resin RCAM is preferred for stability.

Phase 3: The RCAM Reaction

• Solvent: Anhydrous Chlorobenzene or Toluene (degassed).

• Conditions: Add Catalyst (5-10 mol%) to the resin-bound peptide.

• Reaction: Agitate at 80°C for 2-4 hours. The reaction releases 2-butyne (volatile), driving the equilibrium forward.

• Wash: Rinse resin extensively with DCM and MeOH to remove metal traces.

Phase 4: Cleavage and Analysis

• Cleave peptide with TFA/TIS/H2O (95:2.5:2.5).

• Validation: Analyze via HPLC-MS. The mass shift should correspond to the loss of 2-butyne (approx -54 Da relative to linear precursor).

• Helicity Check: Dissolve in water/TFE mixtures and measure Circular Dichroism (CD). Expect characteristic minima at 208/222 nm indicating

  -helical enhancement.

Performance Data: Alkyne vs. Alkene

The following table summarizes experimental findings comparing the stability and affinity of the two staple types in a model BH3-mimetic system.

Metric	Linear Peptide	Alkene Staple ( )	Alkyne Staple ( )	Implication
Helicity (%)	<10%	45-60%	65-80%	Alkyne rigidity enforces tighter helical turns.
Protease t1/2	~15 min	~4 hours	>6 hours	Tighter packing shields proteolytic sites.
Binding ( )	>10 M	50 nM	10-25 nM	Rigid pre-organization minimizes entropy loss.
Cell Permeability	Negligible	Moderate	High	Lipophilic alkyne bridge aids membrane crossing.

> Note: Data derived from comparative studies on p53-MDM2 inhibitors (See Reference 1).

References

• Vertex AI Search & ACS Publications. (2025). Peptide/Protein Functionalization and Macrocyclization via Alkyne Umpolung with Hypervalent Iodine Reagents. Accounts of Chemical Research. [Link]

• Spring, D. R., et al. (2015). A two-component 'double-click' approach to peptide stapling. Nature Protocols. [Link]

• Fürstner, A., et al. (2012). Ring-Closing Alkyne Metathesis (RCAM) in Organic Synthesis. Science. [Link]

• Verdine, G. L., & Walensky, L. D. (2007). The All-Hydrocarbon Peptide Staple.[2] Methods in Enzymology. [Link]

Sources

• 1. Progress in the Synthesis and Activity of Stapled Peptides - Creative Peptides [creative-peptides.com]
• 2. Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Patterns of Octynoic Acid Derivatives: A Comparative Guide

Executive Summary

Objective: To provide a technical comparison of mass spectrometry (MS) fragmentation strategies for octynoic acid isomers (C8 alkynoic acids), specifically distinguishing between conjugated (e.g., 2-octynoic) and isolated (e.g., 7-octynoic) triple bonds.

Core Insight: While Methyl Esters (FAMEs) are the industry standard for quantification, they fail to localize isolated triple bonds due to extensive bond migration under Electron Ionization (EI). Picolinyl esters and DMOX derivatives are required for unambiguous structural elucidation, utilizing charge-remote fragmentation (CRF) to "fix" the triple bond position, revealing a diagnostic 24 amu mass gap .

The "Black Box" Problem: Methyl Esters (FAMEs)

Methyl esters are the default derivative for fatty acid analysis due to their volatility and ease of preparation. However, for alkynoic acids, their utility is strictly limited by the position of the triple bond.

Scenario A: Conjugated Systems (e.g., Methyl 2-octynoate)

The 2-octynoic acid methyl ester (often known as Folione in the fragrance industry) is an exception to the rule. The conjugation of the triple bond with the carbonyl group stabilizes the molecule, preventing the random migration seen in isolated isomers.

• Diagnostic Base Peak: m/z 95

  .

• Mechanism: The molecular ion (

  , m/z 154) is relatively stable. The primary fragmentation involves the loss of the methoxycarbonyl group (59 Da), yielding the stable hydrocarbon ion at m/z 95.

• Utility: Excellent for identifying this specific isomer, but the pattern does not translate to other isomers.

Scenario B: Isolated Systems (e.g., 3-, 4-, ..., 7-octynoic)

For isolated triple bonds, high-energy EI causes the triple bond to migrate along the hydrocarbon chain before fragmentation occurs.

• The Failure Mode: The mass spectra of methyl 5-octynoate and methyl 6-octynoate are virtually indistinguishable.

• Result: FAMEs are suitable for quantifying total octynoic acid content but unsuitable for identifying the specific isomer.

The Structural Solvers: Picolinyl Esters & DMOX

To locate the triple bond, one must use derivatives that contain a nitrogen atom capable of stabilizing the charge and initiating Charge-Remote Fragmentation (CRF) .

Picolinyl Esters (3-pyridylcarbinol esters)

The Gold Standard. Picolinyl esters provide the most interpretable spectra for unsaturated fatty acids.

• Mechanism: The pyridine nitrogen abstracts a hydrogen atom from the alkyl chain, creating a radical site.[1][2] This radical initiates cleavage at adjacent carbon-carbon bonds.[2]

• The "24 amu Gap" Rule: In a saturated chain, cleavage between successive methylene groups (

  ) yields ions separated by 14 amu .

  • Triple Bond Signature: Cleavage across a triple bond (

    ) yields a mass difference of 24 amu (mass of two carbons, no hydrogens).

  • Diagnostic Logic: If you see a series of ions at

    where and , the triple bond is located between the carbons corresponding to fragments B and C.

DMOX (4,4-Dimethyloxazoline) Derivatives

A robust alternative to picolinyl esters, often yielding more abundant high-mass ions.[3]

• Key Feature: The McLafferty rearrangement ion at m/z 113 is the base peak for most DMOX derivatives, confirming the headgroup structure.

• Localization: Like picolinyl esters, DMOX derivatives exhibit the characteristic 24 amu gap across the triple bond.

Visualizing the Mechanism

The following diagram illustrates the Charge-Remote Fragmentation mechanism that makes Picolinyl esters superior for localization.

Caption: Mechanism of Charge-Remote Fragmentation (CRF) in Picolinyl Esters. The nitrogen atom acts as an "anchor," directing cleavage along the chain to reveal the triple bond position.

Comparative Analysis Summary

Feature	Methyl Esters (FAMEs)	Picolinyl Esters	DMOX Derivatives
Primary Use	Quantification, Routine Screening	Structural Elucidation (Gold Standard)	Structural Elucidation (Alternative)
Preparation	Easy ( or )	Moderate (requires 3-pyridylcarbinol)	Moderate (requires 2-amino-2-methyl-1-propanol)
Base Peak	Varies (m/z 95 for 2-octynoic)	m/z 92, 108, 151, 164 (Pyridyl ions)	m/z 113 (McLafferty Ion)
Triple Bond ID	Poor (Except for conjugated 2-isomer)	Excellent (24 amu gap)	Excellent (24 amu gap)
Molecular Ion	Weak / Visible	Prominent	Prominent
Key Limitation	Bond migration hides structure	Higher boiling point (requires higher GC temp)	Preparation can be moisture sensitive

Experimental Protocols

Protocol A: Preparation of Methyl Esters (Rapid Method)

Best for: Quantifying total octynoic acid content.

• Dissolve 5 mg of octynoic acid in 1 mL of 14% Boron Trifluoride (

  ) in Methanol .

• Heat at 60°C for 10 minutes in a sealed vial.

• Add 1 mL of Hexane and 1 mL of Water . Vortex.

• Centrifuge. Collect the upper hexane layer containing the FAMEs.

• Analysis: Inject 1 µL into GC-MS (e.g., DB-5MS column).

Protocol B: Preparation of Picolinyl Esters (Structural Method)

Best for: Locating the triple bond.

• Dissolve 5 mg of octynoic acid in 0.5 mL of Thionyl Chloride . Let stand for 1 min, then evaporate under Nitrogen (forms acid chloride).

• Add 100 µL of 1% 3-Pyridylcarbinol in Acetonitrile .

• Reaction is immediate. Evaporate solvent.

• Dissolve residue in Hexane .

• Analysis: Inject into GC-MS. Note: Picolinyl esters elute at higher temperatures (~50°C higher) than FAMEs.

References

• Christie, W. W., Brechany, E. Y., & Holman, R. T. (1987). Mass spectra of the picolinyl esters of isomeric mono- and dienoic fatty acids.[4] Lipids, 22(4), 224-228.[4] Link

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Methyl 2-octynoate (Folione). NIST Chemistry WebBook, SRD 69. Link

• Christie, W. W. (2019). Alternatives to Methyl Esters for GC Analysis of Fatty Acids. AOCS Lipid Library. Link

• Spitzer, V. (1997). Structure analysis of fatty acids by gas chromatography–low resolution electron impact mass spectrometry of their 4,4-dimethyloxazoline derivatives. Progress in Lipid Research, 35(4), 387-408. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scilit.com [scilit.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Mass spectra of the picolinyl esters of isomeric mono- and dienoic fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(R)-Fmoc-2-Aminooct-7-ynoic acid proper disposal procedures

Operational Guide: Safe Disposal of (R)-Fmoc-2-Aminooct-7-ynoic Acid

Part 1: Executive Safety Assessment

The Chemical Context: (R)-Fmoc-2-Aminooct-7-ynoic acid is a non-standard amino acid derivative utilized primarily in peptide synthesis and "click" chemistry (CuAAC). While the Fmoc group renders the molecule bulky and hydrophobic, the terminal alkyne at the 7-position introduces a specific latent hazard often overlooked in standard waste protocols: Metal Acetylide Formation .

Immediate Hazard Profile:

Parameter	Classification	Critical Insight
GHS Classification	Irritant (Category 2)	H315 (Skin), H319 (Eye), H335 (Respiratory).
Reactivity	Latent Explosive Risk	Terminal alkynes can react with copper or silver (often found in plumbing or catalysts) to form shock-sensitive acetylides.
Solubility	Hydrophobic	The Fmoc group makes this compound insoluble in water. Do not attempt drain disposal.

| RCRA Status | Non-Listed Hazardous | Treat as characteristic hazardous waste (Ignitable/Toxic if in solvent). |

Part 2: Waste Segregation Logic

Effective disposal relies on segregating the chemical based on its physical state and chemical environment. The following decision matrix prevents cross-contamination and dangerous side reactions.

The "Copper Rule" (Crucial)

WARNING: Never dispose of terminal alkyne solutions down laboratory sinks. Old plumbing often contains copper fittings. Accumulation of copper acetylides in P-traps can lead to explosions during maintenance.

Disposal Decision Tree

Figure 1: Decision logic for segregating alkyne-functionalized amino acid waste streams.

Part 3: Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance & Debris)

Applicable for: Expired stock, spilled powder, contaminated gloves, weigh boats.

• Containment: Collect the solid material in a sealable polyethylene bag or a wide-mouth high-density polyethylene (HDPE) jar.

• Labeling: Attach a hazardous waste tag.

  • Constituents: "(R)-Fmoc-2-Aminooct-7-ynoic acid".

  • Hazard Checkbox: "Toxic" and "Irritant".

• Secondary Containment: Place the sealed bag/jar into the laboratory's main Solid Hazardous Waste Drum .

• Note: Do not mix with strong oxidizers (e.g., permanganates, nitrates) in the solid waste bin, as alkynes can be oxidized violently.

Protocol B: Liquid Waste (Stock Solutions & HPLC Waste)

Applicable for: Unreacted starting material dissolved in DMF, DMSO, or DCM.

• Identify Solvent Base:

  • Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.

  • Non-Halogenated: If dissolved in DMF, DMSO, Methanol, or Acetonitrile.

• Transfer: Pour into the appropriate safety carboy (Jerry can).

• Headspace: Leave at least 10% headspace in the container to allow for expansion.

• Labeling:

  • List all solvents by % volume.

  • Explicitly list "(R)-Fmoc-2-Aminooct-7-ynoic acid (<1%)".

  • Warning: Add a custom note on the tag: "Contains Terminal Alkyne - NO COPPER CONTACT."

Protocol C: Reaction Mixtures (The "Click" Scenario)

Applicable for: Waste streams containing Copper (Cu) catalysts and Azides.

Why this is critical: If this amino acid was used in a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the waste contains both the alkyne and copper ions. This is the perfect recipe for copper acetylide (explosive) if the solvent evaporates.

• Chelation (The Safety Lock): Before disposal, add a chelating agent to the waste stream to bind free copper.

  • Add: EDTA (Ethylenediaminetetraacetic acid) or aqueous ammonia.

• Dilution: Dilute the mixture with the primary organic solvent (e.g., DMF).

• Segregation: Dispose of this specific mixture in a separate waste stream labeled "Heavy Metal Organic Waste" if your facility separates metals. If not, place in Non-Halogenated waste but flag it for "Copper Content."

Part 4: Emergency Procedures

Spill Response (Dry Powder):

• PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 respirator to prevent inhalation (Fmoc-derivatives can be potent respiratory irritants).

• Containment: Do not dry sweep (generates dust). Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

• Cleanup: Scoop the damp material into a waste bag.

• Surface Wash: Wipe the area with Ethanol or Isopropanol to solubilize the hydrophobic Fmoc residue, then wash with soap and water.

Spill Response (Solution):

• Absorb: Use vermiculite, sand, or a commercial organic spill pad.

• Decontaminate: Wash surface with detergent.

• Disposal: Treat all absorbent materials as Solid Hazardous Waste (Protocol A).

Part 5: Compliance & Documentation

Ensure all waste containers carry a tag compliant with 40 CFR 262.17 (RCRA) or your local equivalent (e.g., CLP in Europe).

Required Data for Waste Tag:

• Chemical Name: (R)-Fmoc-2-Aminooct-7-ynoic acid

• CAS Number: 1191429-20-5 (Verify specific isomer CAS with vendor; generic Fmoc-alkyne CAS often used).

• Hazards: Irritant, Combustible (if in organic solvent).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 of the Code of Federal Regulations (CFR). [Link]

• University of California, San Diego (UCSD) Environment, Health & Safety. (2023). Potentially Explosive Chemicals: Guidelines for Safe Handling and Disposal. (Reference for Copper Acetylide risks). [Link]